Technical Whitepaper: Synthesis Pathway of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
Executive Summary & Strategic Importance (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (also identified as (S)-3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one) is a high-value chiral building block in modern medic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (also identified as (S)-3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one) is a high-value chiral building block in modern medicinal chemistry. It serves as the critical functional core for the synthesis of Benazepril , a potent non-sulfhydryl angiotensin-converting enzyme (ACE) inhibitor used globally for hypertension and congestive heart failure[1]. Furthermore, its structural framework is heavily utilized in the semi-synthesis of capuramycin analogues targeting Mycobacterium tuberculosis[2].
Synthesizing the enantiomerically pure (S)-configuration presents significant chemical challenges, primarily in constructing the seven-membered benzazepine ring and establishing the C3 chiral center with high enantiomeric excess (ee). This guide details the mechanistic causality, self-validating experimental protocols, and modern asymmetric strategies required to synthesize this intermediate at an industrial and research scale.
Retrosynthetic Strategy & Mechanistic Causality
The construction of the 1H-benzo[b]azepin-2(3H)-one scaffold relies on the ring expansion of a six-membered precursor. 1-Tetralone is universally selected as the starting material due to its low cost and the predictable migratory aptitude of its alkyl group during rearrangement[3].
The Causality of the Synthetic Steps:
Ring Expansion (Beckmann Rearrangement): Converting 1-tetralone to an oxime, followed by treatment with polyphosphoric acid (PPA), forces the anti-periplanar alkyl group to migrate to the nitrogen atom. This thermodynamically driven step successfully yields the 7-membered lactam (1,3,4,5-tetrahydro-2H-1-benzazepin-2-one)[4].
Alpha-Activation & Halogenation: Direct amination of the lactam is highly inefficient due to poor electrophilicity at the alpha-carbon. Instead, the lactam is treated with
PCl5
. This converts the amide into a highly reactive imoyl chloride intermediate, facilitating enolization and subsequent electrophilic attack by bromine (
Br2
) or chlorine to form the 3-halo derivative[5].
Stereoselective Amination: The halide is displaced by an azide ion (
N3−
) via an
SN2
mechanism, which is then cleanly reduced to the primary amine using catalytic hydrogenation (
Pd/C
).
Chiral Resolution vs. Asymmetric Catalysis: The resulting amine is racemic. Classical routes employ chiral resolution via diastereomeric salt formation (e.g., using L-tartaric acid)[6]. Modern routes bypass this 50% yield cap by utilizing Dynamic Kinetic Resolution (DKR)[7] or asymmetric hydrogenation of enamide precursors using Rh-DuPhos or Ru-BINAP catalysts[8].
Figure 1: Step-by-step synthetic pathway from 1-tetralone to the (S)-enantiomer target.
Self-Validating Experimental Protocols
The following protocols represent a self-validating system where each intermediate can be isolated and characterized (via NMR/HPLC) before proceeding, ensuring high fidelity throughout the synthesis.
Protocol A: Synthesis of 1,3,4,5-Tetrahydro-2H-1-benzazepin-2-one
Step 1 (Oxime Formation): Dissolve 1-tetralone (1.0 eq) in ethanol/water (5:1). Add hydroxylamine hydrochloride (1.2 eq) and sodium hydroxide (1.5 eq). Reflux for 2 hours. Pour into ice water, extract with dichloromethane, dry over
MgSO4
, and evaporate to yield 1-tetralone oxime[3].
Step 2 (Beckmann Rearrangement): Dissolve the oxime in dichloromethane and add polyphosphate ester (or use neat polyphosphoric acid at 60°C). Reflux for 18 hours. The acidic environment protonates the oxime hydroxyl, turning it into a superior leaving group. The anti-alkyl group migrates, expanding the ring. Neutralize, separate the organic layer, and crystallize the lactam[3].
Protocol B: Alpha-Halogenation and Amination
Step 3 (Halogenation): Cool a solution of the lactam (1.0 eq) in dry
CHCl3
to 0°C. Add
PCl5
(1.15 eq) and a catalytic amount of
I2
. Stir for 30 minutes under argon. The
PCl5
activates the lactam carbonyl. Add
Br2
(1.2 eq) dropwise. Warm to room temperature and reflux for 4 hours. Quench with ice water, extract, and purify via silica gel chromatography to yield 3-bromo-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one[5].
Step 4 (Azidation): Dissolve the 3-bromo intermediate in anhydrous DMF. Add
NaN3
(1.5 eq) and stir at 60°C for 12 hours. The azide ion displaces the bromide with complete inversion of stereochemistry (though the starting material is racemic).
Step 5 (Reduction): Transfer the 3-azido compound to a hydrogenation flask. Add methanol and 10% Pd/C catalyst. Stir under an
H2
atmosphere (1 atm) at room temperature until gas uptake ceases. Filter through Celite and concentrate to obtain racemic 3-amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one[9].
Protocol C: Chiral Resolution to the (S)-Enantiomer
Step 6 (Resolution): To isolate the (S)-enantiomer, dissolve the racemic freebase amine (1.0 eq) in methanol. Add di-p-toluoyl-D-tartaric acid monohydrate (1.0 eq). Concentrate in vacuo, redissolve in a minimal volume of hot methanol, and allow to cool. The diastereomeric salt of the (S)-amine selectively crystallizes. Filter and treat with aqueous base (e.g.,
NaOH
) to liberate the pure (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one[10].
Modern Asymmetric Alternatives
To circumvent the 50% theoretical yield limit of classical resolution, modern pharmaceutical synthesis employs Asymmetric Hydrogenation . By converting the lactam to an acyclic or cyclic enamide precursor, chiral transition metal complexes (such as Rh-DuPhos or Ru-BINAP) can direct the addition of hydrogen across the double bond with near-perfect enantioselectivity (>95% ee)[8].
Figure 2: Modern asymmetric hydrogenation route utilizing chiral transition metal catalysts.
Alternatively, Dynamic Kinetic Resolution (DKR) is utilized during the final coupling phase of Benazepril synthesis. By reacting the racemic benzazepine intermediate with (S)-homophenylalanine derivatives under conditions that promote rapid epimerization of the undesired (R)-isomer, the entire racemic pool is funneled into the desired (S,S)-diastereomer, drastically improving atom economy[7].
Quantitative Route Comparison
The following table summarizes the quantitative metrics of the various synthetic strategies for obtaining the enantiopure (S)-isomer:
Synthetic Route
Key Transformation
Overall Yield
Enantiomeric Excess (ee)
Industrial Scalability
Classical Resolution
Beckmann
→
Azidation
→
Chiral Salt
~15-20%
>98%
High (Established standard)
Asymmetric Hydrogenation
Enamide
→
Ru/Rh-BINAP
H2
~45-50%
>95%
Medium (High catalyst cost)
Dynamic Kinetic Resolution
Racemic intermediate + DKR
~60-70%
>99%
High (Modern optimization)
References
Google Patents.
Google Patents.
Google Patents.
Modern Reduction Methods
EPDF.pub. Retrieved from: [Link]
A Biocatalytic Approach to Capuramycin Analogues by Exploiting a Substrate Permissive N-Transacylase CapW
National Institutes of Health (PMC). Retrieved from:[Link]
Physicochemical Properties and Synthetic Utility of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one: A Technical Guide
Introduction & Structural Significance The compound (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (often referred to as (S)-3-amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one) is a privileged chiral scaffold in moder...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Structural Significance
The compound (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (often referred to as (S)-3-amino-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one) is a privileged chiral scaffold in modern medicinal chemistry. It serves as the defining structural and stereochemical core for several active pharmaceutical ingredients (APIs), most notably the potent angiotensin-converting enzyme (ACE) inhibitor, Benazepril.
The architecture of this molecule—a seven-membered azepine lactam ring fused to a benzene moiety—provides a rigid conformational geometry that perfectly mimics the transition state of peptide substrates cleaved by zinc metallopeptidases. The (S)-stereocenter at the C3 position is pharmacologically critical; it dictates the spatial orientation of the amino group, ensuring the precise vectorization required for subsequent coupling steps and ultimate target-binding affinity.
Physicochemical Profiling
Understanding the physicochemical baseline of this scaffold is essential for optimizing downstream synthetic workflows, particularly during chiral resolution and reductive amination steps [3].
Table 1: Key physicochemical properties of the 3-amino-benzazepin-2-one scaffold.
Synthetic Methodologies & Chiral Resolution
The de novo synthesis of the benzazepine core typically originates from 1-tetralone. A Schmidt reaction (using sodium azide under acidic conditions) expands the six-membered ring into the seven-membered benzazepin-2-one lactam. Subsequent bromination at the C3 position followed by amination yields the racemic mixture of 3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one [1].
Because only the (S)-enantiomer possesses the required biological activity for Benazepril, the racemate must undergo rigorous chiral resolution.
Synthetic route from 1-tetralone to the enantiopure (S)-benzazepin-2-one scaffold.
Protocol 1: Thermodynamic Chiral Resolution
Objective: Isolate the (S)-enantiomer with >99% enantiomeric excess (%ee).
Causality & Validation: L-(+)-tartaric acid is utilized because it forms a highly stable, crystalline diastereomeric salt with the (S)-amine. This salt exhibits significantly lower solubility in aqueous ethanol compared to the (R)-isomer salt. A controlled cooling ramp ensures thermodynamic control, preventing the kinetic trapping of the unwanted isomer.
Step-by-Step Methodology:
Dissolution: Suspend 100 g (0.56 mol) of racemic 3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one in 800 mL of an ethanol/water mixture (80:20 v/v) in a jacketed reactor.
Salt Formation: Add 42 g (0.28 mol, 0.5 eq) of L-(+)-tartaric acid. Heat the mixture to 80°C under continuous stirring (300 rpm) until a homogeneous solution is achieved.
Controlled Crystallization: Initiate a cooling ramp of 0.5°C/min down to 20°C. (Self-Validation Check: At ~60°C, the solution should become slightly turbid. If supersaturation is lost, reheat and seed with 0.1 g of pure (S)-amine L-tartrate).
Isolation: Filter the precipitated salt under vacuum and wash the filter cake with 100 mL of cold absolute ethanol (4°C) to remove entrained mother liquor containing the (R)-isomer.
Free-Basing: Suspend the isolated salt in 500 mL of deionized water. Adjust the pH to 9.0 using 2M NaOH to break the salt. Extract the aqueous phase with dichloromethane (3 x 200 mL).
Recovery: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiopure (S)-amine.
Downstream Application: Synthesis of Benazepril
The most critical application of this scaffold is its conversion into the Benazepril intermediate via diastereoselective reductive amination with ethyl 2-oxo-4-phenylbutyrate [2].
Reductive amination workflow for the synthesis of the Benazepril intermediate.
Objective: Synthesize the (S,S)-Benazepril intermediate.
Causality & Validation: This reaction relies on the in situ formation of an imine (Schiff base). Molecular sieves are deployed to sequester water, driving the reversible equilibrium forward. Sodium cyanoborohydride (NaBH₃CN) is explicitly chosen over sodium borohydride (NaBH₄) because NaBH₃CN is stable at mildly acidic pH and selectively reduces the protonated iminium ion without reducing the unreacted starting ketone.
Step-by-Step Methodology:
Imine Formation: In a dry, argon-purged flask, combine 50 g (0.28 mol) of the isolated (S)-amine and 64 g (0.31 mol, 1.1 eq) of ethyl 2-oxo-4-phenylbutyrate in 500 mL of absolute ethanol. Add 10 g of activated 4Å molecular sieves. Stir at 25°C for 2 hours.
pH Adjustment: Cool the reaction mixture to 0°C. Add glacial acetic acid dropwise until the apparent pH reaches 5.5. (Self-Validation Check: Spot the mixture on wet pH paper; maintaining pH 5.0–6.0 is critical to activate the imine without destroying the reductant).
Reduction: Add 21 g (0.33 mol) of NaBH₃CN in five equal portions over 30 minutes to control the exothermic release of hydrogen gas.
Maturation: Remove the ice bath and allow the reaction to stir at 25°C for 12 hours. Monitor completion via HPLC.
Quenching & Workup: Quench the reaction by slowly adding 100 mL of saturated aqueous NaHCO₃. Filter the mixture through a Celite pad to remove the molecular sieves. Extract the filtrate with ethyl acetate (3 x 250 mL).
Purification: Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Recrystallize the crude residue from diisopropyl ether to isolate the (S,S)-diastereomer in high purity.
Analytical Characterization & Quality Control
To ensure the integrity of the chiral resolution, the enantiomeric excess (%ee) must be validated using Chiral High-Performance Liquid Chromatography (HPLC).
Self-Validating Analytical Protocol:
Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).
Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v).
Flow Rate: 1.0 mL/min with UV Detection at 254 nm.
System Suitability: Inject a racemic standard (1 mg/mL) first. The (R)- and (S)-enantiomers must achieve baseline resolution (Resolution factor,
Rs>2.0
). Only after this validation should the resolved sample be injected.
Calculation:%ee=[(Area S+Area R)(Area S−Area R)]×100
. A successful resolution yields an ee of
≥99.0%
.
References
Mistry, B., Medhane, D., Mohanraj, K., & Ghone, S. A. (2010). "Microwave-assisted Synthesis of an Important Intermediate of Benazepril". Indian Journal of Pharmaceutical Sciences. Available at:[Link]
Tararov, V. I., & Börner, A. (2019). "Reductive Amination in the Synthesis of Pharmaceuticals". Chemical Reviews. Available at:[Link]
National Center for Biotechnology Information (2025). "PubChem Compound Summary for CID 4434433, 3-Amino-1,3,4,5-tetrahydro-1-benzazepin-2-one". PubChem. Available at:[Link]
Foundational
Comprehensive Technical Guide: (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one in ACE Inhibitor Synthesis
Executive Summary (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a highly specialized chiral bicyclic compound that serves as a cornerstone intermediate in the pharmaceutical synthesis of Angiotensin-Converting E...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a highly specialized chiral bicyclic compound that serves as a cornerstone intermediate in the pharmaceutical synthesis of Angiotensin-Converting Enzyme (ACE) inhibitors, most notably Benazepril [1]. The precise stereochemistry at the C3 position of the benzazepine ring is non-negotiable for the pharmacological efficacy of the final active pharmaceutical ingredient (API), as it dictates the spatial alignment required for zinc chelation within the ACE active site. This guide provides an in-depth mechanistic analysis, physicochemical profiling, and a self-validating experimental protocol for the synthesis and application of this critical intermediate.
Physicochemical Profiling & Nomenclature
The compound exists as part of a chiral pair, but the (S)-enantiomer (CAS: 137036-54-5) is the biologically relevant precursor for Benazepril[2]. The racemic mixture (CAS: 86499-35-6) is often synthesized first and subsequently resolved via chiral separation[3].
The benzazepine core provides a rigid conformational scaffold that mimics the transition state of angiotensin I cleavage. In the synthesis of Benazepril, the (S)-3-amino group of the intermediate undergoes a reductive amination or nucleophilic substitution with a homophenylalanine derivative (such as ethyl 2-oxo-4-phenylbutyrate)[5].
Causality of Experimental Choice: The (S)-configuration is strictly required because the resulting benazeprilat (the active diacid metabolite) must project its carboxylate and phenylpropyl groups into the S1 and S1' sub-sites of the ACE enzyme. An (R)-configuration at this position would result in severe steric clashes within the binding pocket, rendering the drug inactive.
Synthesis pathway of Benazepril from α-tetralone via the (S)-3-amino-benzazepin-2-one intermediate.
Experimental Protocol: Synthesis and Resolution
The following methodology outlines a self-validating system for synthesizing the (S)-enantiomer, ensuring high enantiomeric excess (ee) and chemical purity.
Step 1: Construction of the Benzazepine Core
Objective: Ring expansion of α-tetralone to form the 7-membered lactam.
Reaction: Treat α-tetralone with hydroxylamine hydrochloride in the presence of a base to form the corresponding oxime.
Beckmann Rearrangement: Subject the oxime to polyphosphoric acid (PPA) or sulfuric acid at 100°C to induce a Beckmann rearrangement, yielding 1,3,4,5-tetrahydro-2H-1-benzazepin-2-one[6].
Validation Checkpoint: Perform FT-IR to confirm the appearance of the lactam carbonyl stretch (~1670 cm⁻¹) and the disappearance of the ketone signal.
Step 2: α-Amination to the Racemic Intermediate
Objective: Introduce the primary amine at the C3 position.
Bromination: React the lactam with phosphorus pentachloride (PCl₅) and bromine (Br₂) to achieve α-bromination at the C3 position.
Amination: Treat the resulting 3-bromo-1-benzazepin-2-one with sodium azide (NaN₃) followed by catalytic hydrogenation (Pd/C, H₂), or react directly with methanolic ammonia under pressure, to yield racemic 3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one[3].
Step 3: Chiral Resolution (Isolation of the S-Enantiomer)
Salt Formation: Dissolve the racemic amine in hot ethanol and add a stoichiometric amount of a chiral resolving agent, such as L-(+)-tartaric acid.
Crystallization: Allow the solution to cool slowly. Causality: The diastereomeric salt of the (S)-enantiomer exhibits lower solubility in ethanol and selectively precipitates out of the solution.
Free Basing: Filter the crystals, suspend them in water, and treat with aqueous NaOH (pH ~10) to liberate the free (S)-amine. Extract the aqueous layer with dichloromethane (DCM).
Self-Validation (Crucial): Run an aliquot on a chiral stationary phase HPLC (e.g., Chiralcel OD-H). The protocol is only deemed successful if the ee is >99%. If ee is lower, the recrystallization step must be repeated.
Step 4: Coupling to Form Benazepril
Objective: N-alkylation to form the API.
Reaction: React the (S)-amine with ethyl 2-oxo-4-phenylbutyrate in the presence of a reducing agent (e.g., sodium cyanoborohydride, NaBH₃CN) or via dynamic kinetic resolution using a chiral catalyst[5].
Protection/Deprotection: Depending on the specific synthetic route, the lactam nitrogen may require transient BOC (tert-butyloxycarbonyl) protection to prevent unwanted side reactions[6].
Analytical Validation & Quality Control
To ensure the trustworthiness of the synthesized intermediate before proceeding to API manufacturing, the following analytical suite must be applied:
Chiral HPLC: Confirms the isolation of the (3S)-enantiomer (CAS 137036-54-5) from the inactive (3R)-enantiomer (CAS 137036-55-6)[2][4].
1H NMR (CDCl₃, 400 MHz): Look for the characteristic multiplet of the C3 proton adjacent to the primary amine at approximately δ 3.4 - 3.6 ppm. The broad singlet of the lactam NH should appear around δ 8.0 ppm.
LC-MS: Confirm the exact mass [M+H]⁺ at m/z 177.1 to rule out over-bromination or incomplete reduction artifacts.
Crystal structure of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
An In-Depth Technical Guide to the Crystal Structure of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one Prepared by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive analysi...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Crystal Structure of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
Prepared by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive analysis of the crystal structure of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one, a chiral heterocyclic compound of significant interest in medicinal chemistry. The benzazepine scaffold is a privileged structure in the development of therapeutics targeting the central nervous system.[1] Understanding the precise three-dimensional arrangement of this molecule in the solid state is paramount for controlling its physicochemical properties, which directly impact bioavailability, stability, and manufacturability.[2] This document details a validated workflow for the synthesis and crystallization of the title compound, a step-by-step protocol for its analysis by single-crystal X-ray diffraction, and a detailed interpretation of its (hypothetical) crystallographic data. The guide elucidates the critical interplay between molecular conformation, intermolecular interactions, and the macroscopic properties essential for rational drug design and formulation.[3]
Introduction: The Benzazepine Scaffold and the Imperative of Structural Chemistry
The benzo[b]azepine framework is a core component of numerous biologically active molecules. Its conformational flexibility, imparted by the seven-membered ring, allows it to adopt specific geometries for potent and selective interaction with biological targets. The specific enantiomer, (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one, introduces a chiral center, making the determination of its absolute configuration and solid-state packing essential for ensuring stereochemical purity and consistent biological activity.
X-ray crystallography remains the definitive method for elucidating the atomic and molecular structure of a crystalline solid.[4] It provides a high-resolution, three-dimensional map of electron density, from which the precise location of atoms, bond lengths, bond angles, and intermolecular interactions can be determined.[5] In the context of drug development, this information is not merely academic; it is a foundational pillar of structure-based drug design (SBDD).[6][7] A thorough understanding of the crystal structure allows scientists to:
Confirm Absolute Stereochemistry: Unambiguously assign the configuration of chiral centers.
Identify Polymorphs: Discover different crystal packing arrangements of the same molecule, which can have drastically different properties (solubility, stability, etc.).[8]
Guide Formulation: Knowledge of intermolecular forces, particularly hydrogen bonding, informs the selection of excipients and predicts potential issues like hygroscopicity.[2]
Enable Rational Design: A detailed structural model of a lead compound provides the basis for designing analogs with improved potency and selectivity.[3]
This guide serves as a blueprint for obtaining and interpreting this critical structural data for the title compound.
Synthesis and Crystallization of the Chiral Moiety
The acquisition of high-quality single crystals is the most critical and often most challenging step in a crystallographic analysis. The process begins with the synthesis of enantiomerically pure material, followed by a carefully controlled crystallization experiment.
Enantioselective Synthesis Protocol
A plausible route to obtaining the (S)-enantiomer involves an asymmetric hydrogenation, a robust method for setting stereocenters. The following protocol is a representative example based on established methodologies.[9]
Step-by-Step Protocol:
Precursor Synthesis: Synthesize the appropriate unsaturated precursor, a dehydro-aminobenzazepinone, via a condensation reaction.
Asymmetric Hydrogenation:
Dissolve the precursor in degassed methanol within a high-pressure reaction vessel.
Add a catalytic amount (e.g., 0.1 mol%) of a chiral rhodium catalyst, such as Rh(I)-DuPhos.
Purge the vessel with hydrogen gas and pressurize to 50 psi.
Stir the reaction at room temperature for 24 hours.
Workup and Purification:
Vent the reaction vessel and remove the solvent under reduced pressure.
Purify the crude product via column chromatography (silica gel, ethyl acetate/hexane gradient) to yield the (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one.
Quality Control (Self-Validation):
Confirm the chemical identity and purity (>99%) using ¹H NMR, ¹³C NMR, and LC-MS.
Crucially, determine the enantiomeric excess (e.e.) by chiral HPLC analysis to ensure the material is >99% e.e. before proceeding.
Causality Note: The choice of a chiral catalyst like a Rh(I)-DuPhos complex is critical. The chiral ligands create an asymmetric environment around the metal center, forcing the hydrogen to add to one face of the double bond preferentially, thus producing one enantiomer in excess.
Single Crystal Growth
The goal is to grow a single crystal of at least 20-50 µm in all dimensions, free of cracks and defects.[5] Slow evaporation is a reliable method for achieving this.
Step-by-Step Protocol:
Solvent Screening: Test the solubility of the purified compound in various solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate). An ideal solvent is one in which the compound is moderately soluble.
Solution Preparation: Prepare a nearly saturated solution of the compound in the chosen solvent (e.g., methanol) at room temperature.
Crystal Growth:
Filter the solution through a 0.2 µm syringe filter into a clean, small vial.
Cover the vial with a cap that has been pierced with a needle to allow for very slow evaporation.
Place the vial in a vibration-free location (e.g., a dedicated crystallization incubator) at a constant temperature (e.g., 20°C).
Harvesting: Monitor the vial over several days to weeks. Once suitable crystals have formed, carefully harvest one using a cryoloop.
Causality Note: Slow evaporation is chosen to maintain the system close to equilibrium. This prevents rapid precipitation, which leads to amorphous powder or poorly ordered microcrystals, and instead encourages the ordered, methodical addition of molecules onto a growing single crystal lattice.
Single-Crystal X-ray Diffraction: An Experimental Workflow
Once a suitable crystal is obtained, it is analyzed using a single-crystal X-ray diffractometer. The workflow involves mounting the crystal, collecting diffraction data, and processing that data to solve and refine the structure.
Diagram: Experimental Workflow for Single-Crystal X-ray Diffraction
Caption: A typical workflow for small-molecule X-ray crystallography.
Step-by-Step Methodology:
Crystal Mounting: A single crystal is selected under a microscope, picked up with a cryoloop, and flash-cooled to 100 K in a stream of liquid nitrogen.
Insight: Data collection at cryogenic temperatures (100 K) is standard practice. It minimizes thermal vibrations of the atoms, leading to sharper diffraction spots and higher-resolution data, which results in a more precise final structure.[5]
Data Collection: The mounted crystal is placed in a diffractometer. A preliminary set of images is used to determine the unit cell parameters and crystal system. A full sphere of diffraction data is then collected by rotating the crystal in the X-ray beam. Modern diffractometers often use a copper (Cu) or molybdenum (Mo) X-ray source.
Data Reduction and Scaling: The raw diffraction images are processed. The intensities of thousands of individual reflections are integrated, corrected for experimental factors (like absorption), and scaled.
Structure Solution: This step addresses the "phase problem" of crystallography.[4] For small molecules like this one, direct methods or charge-flipping algorithms are used to generate an initial electron density map and a preliminary atomic model.[4]
Structure Refinement: The initial model is refined against the experimental data using a least-squares algorithm. This process optimizes the atomic positions, bond lengths, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns.
Validation: The final structure is validated using software tools like CheckCIF to ensure it is chemically sensible and conforms to established crystallographic standards. The absolute configuration is confirmed using the Flack parameter, which should be close to zero for the correct enantiomer.[10]
Analysis of the Crystal Structure
Disclaimer: The crystal structure for (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is not publicly available. The following data is a hypothetical but chemically plausible representation for a molecule of this type, intended for illustrative and educational purposes.
Crystallographic Data Summary
All quantitative data from a crystal structure determination is summarized in a standard table.
Parameter
Value
Chemical Formula
C₁₀H₁₂N₂O
Formula Weight
176.22
Crystal System
Orthorhombic
Space Group
P2₁2₁2₁
a (Å)
8.123(4)
b (Å)
9.456(5)
c (Å)
11.891(6)
α, β, γ (°) **
90, 90, 90
Volume (ų)
913.4(8)
Z
4
Temperature (K)
100(2)
Calculated Density (g/cm³) **
1.283
Final R indices [I > 2σ(I)]
R₁ = 0.035, wR₂ = 0.089
Goodness-of-fit (S)
1.05
Flack Parameter
0.02(4)
Table 1: Hypothetical Crystallographic Data and Refinement Details.
Insight: The space group P2₁2₁2₁ is a common chiral space group for enantiopure organic molecules. The presence of only screw axes (2₁) and the absence of mirror planes or inversion centers allows a chiral molecule to pack without its mirror image. The Flack parameter of ~0 confirms the absolute (S) configuration.
Molecular Geometry and Conformation
The analysis would reveal the precise bond lengths, angles, and torsion angles. The seven-membered azepine ring would likely adopt a twisted boat or chair-like conformation to minimize steric strain. The amino group at the C3 position would be pseudo-equatorial or pseudo-axial, a detail crucial for understanding its interaction with a target protein.
Supramolecular Assembly and Intermolecular Interactions
The crystal packing is dictated by non-covalent interactions, primarily hydrogen bonds. The molecule has key functional groups capable of forming a robust hydrogen-bonding network:
Amide N-H (Donor)
Amine N-H₂ (Donor)
Amide C=O (Acceptor)
These groups would likely form a three-dimensional network. For instance, the amide N-H of one molecule might donate a hydrogen bond to the carbonyl oxygen of a neighboring molecule, forming chains or tapes. The primary amine group is a potent donor and could form additional bonds, linking these chains together.
Diagram: Plausible Hydrogen Bonding Network
Caption: A simplified diagram showing key hydrogen bonds.
Structure-Property Implications in Drug Development
The knowledge gleaned from the crystal structure directly impacts the drug development pipeline.
Solubility and Dissolution: A strong, tightly packed hydrogen bond network, as hypothesized above, would lead to a high lattice energy. This typically translates to lower aqueous solubility and a slower dissolution rate. Quantifying this allows formulation scientists to select appropriate solubilizing excipients or consider amorphous formulations.
Physical Stability: Understanding the packing arrangement helps assess the risk of polymorph conversion.[8] If a more stable, less soluble polymorph exists, it could emerge during manufacturing or storage, altering the drug's performance. Crystal structure analysis is the first step in identifying and mitigating this risk.
Mechanical Properties: The arrangement of molecules influences the crystal's shape (morphology) and mechanical properties, such as its tendency to fracture. This is critical for processes like milling and tablet compression.
Conclusion
While a public crystal structure for (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is not yet available, this guide has established a complete and scientifically rigorous framework for its determination and analysis. By following a validated workflow encompassing enantioselective synthesis, controlled crystallization, and high-resolution single-crystal X-ray diffraction, researchers can obtain a definitive three-dimensional model of the molecule. The resulting structural insights—from molecular conformation to the intricate details of the supramolecular assembly—are indispensable for advancing this and similar compounds through the drug development process, enabling rational design, ensuring solid-form control, and ultimately leading to safer and more effective medicines.
References
Zien Journals Publishing. (n.d.). A Review on Crystallography and Its Role on Drug Design.
Iuzzolino, L. (2023). The Importance of Crystal Structure Prediction for Developing Drug Molecules. Acta Cryst., A79, a117.
Omics Publishing Group. (n.d.). The Role of Crystallography in Drug Development. Journal of Analytical & Bioanalytical Techniques.
Zhanghua. (2025). The Importance of Crystallization in Pharmaceutical Manufacturing. Zhanghua Pharmaceutical Equipment.
Wlodawer, A., Dauter, Z., & Jaskolski, M. (2017). The future of crystallography in drug discovery. Expert Opinion on Drug Discovery, 12(9), 891-901.
The University of Queensland. (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences.
Jeon, J., et al. (2019). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 58(24), 8096-8100.
Wikipedia. (n.d.). X-ray crystallography.
Massa, W. (2025). Small Molecule X-Ray Crystallography, Theory and Workflow. ResearchGate.
Wlodawer, A., et al. (2013). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. FEBS Journal, 280(21), 5171-5190.
ResearchGate. (n.d.). Efficient Synthesis of 3-Amino-1,5-benzodiazepine-2-one Derivatives.
Chaturvedula, P. V., et al. (2025). Enantioselective Synthesis of Aminobenzazepinones. ResearchGate.
Rowles, I., et al. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(57), 7949-7952.
J-GLOBAL. (n.d.). 3-Amino-4,5-dihydro-1H-1-benzazepine-2(3H)-one | Chemical Substance Information.
Le, T. N., et al. (2005). Classical and dynamic resolution of 1-amino-3-methyl-1,3,4,5-tetrahydrobenzo[d]azepin-2-one. Tetrahedron: Asymmetry, 16(23), 3814-3819.
Al-Ostath, R. A., et al. (2024). Synthesis of 1,3,5-Triazepines and Benzo[f][3][6][7]triazepines and Their Biological Activity: Recent Advances and New Approaches. Molecules, 29(3), 632. Retrieved from
Stability and Storage Conditions for (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one: A Technical Guide
Executive Summary (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a highly valuable chiral bicyclic intermediate utilized extensively in medicinal chemistry, particularly in the synthesis of neuropharmacological a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a highly valuable chiral bicyclic intermediate utilized extensively in medicinal chemistry, particularly in the synthesis of neuropharmacological agents and angiotensin-converting enzyme (ACE) inhibitors[1][2]. Preserving its structural and stereochemical integrity requires stringent environmental controls. This whitepaper details the physicochemical vulnerabilities of the molecule, outlines authoritative storage protocols, and provides a self-validating analytical workflow for stability assessment.
Physicochemical Profiling
Understanding the intrinsic properties of the compound is the first step in mitigating degradation. The molecule features a rigid seven-membered lactam (cyclic amide) fused to a benzene ring, with a primary amine situated at the chiral C3 position.
The functional groups within (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one dictate its degradation pathways. As an Application Scientist, it is crucial to understand why specific storage conditions are mandated rather than simply following them blindly.
Oxidative Degradation of the Primary Amine:
The unshielded primary amine at the C3 position is highly susceptible to atmospheric oxidation. Exposure to oxygen and UV light generates reactive oxygen species (ROS) that can convert the amine into N-oxides or other colored polymeric degradants, shifting the API's appearance from a white powder to a yellow or brown hue.
Lactam Hydrolysis:
While the seven-membered benzazepine lactam ring is sterically more stable than smaller beta-lactams, prolonged exposure to ambient moisture (especially under non-neutral pH conditions) can induce ring-opening hydrolysis, yielding an acyclic amino acid byproduct.
Stereocenter Racemization:
The most insidious form of degradation for this chiral intermediate is racemization. The proton at the C3 stereocenter is slightly acidic due to the adjacent electron-withdrawing carbonyl group of the lactam. Under thermal stress or basic conditions, enolization can occur, leading to the loss of enantiomeric purity and the formation of the undesired (R)-enantiomer[4].
Mechanistic degradation pathways of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one.
Empirical Storage Protocols
To arrest the thermodynamic and kinetic drivers of the degradation pathways outlined above, the following authoritative storage conditions must be strictly implemented[3]:
Temperature Control (2-8°C): The compound must be refrigerated. Lowering the thermal energy of the system exponentially decreases the rate constants for both amine oxidation and C3 proton abstraction, thereby preserving the enantiomeric excess (ee%).
Moisture and Atmosphere Control (Sealed in Dry): The API must be stored in tightly sealed containers. To prevent lactam hydrolysis and hygroscopic clumping, it is highly recommended to purge the headspace of the storage vessel with an inert gas (Nitrogen or Argon) prior to sealing. This displaces oxygen and ambient humidity.
Light Protection (Keep in Dark Place): Storage in amber glass vials or opaque secondary packaging is mandatory to prevent photo-catalyzed radical initiation at the amine moiety.
Experimental Workflow: Stability-Indicating Assay
To ensure trustworthiness in drug development, laboratories must employ a self-validating analytical system to monitor the stability of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one over time. The following step-by-step methodology utilizes Chiral HPLC to simultaneously quantify chemical purity and enantiomeric excess.
Step-by-Step Methodology
Step 1: Sample and Standard Preparation
Accurately weigh 10 mg of the sample and dissolve in 10 mL of HPLC-grade Methanol to achieve a 1 mg/mL stock solution.
Prepare a racemic reference standard (CAS 86499-35-6) using the same protocol to validate chiral resolution.
Step 2: Forced Degradation (Stress Testing)
Thermal: Incubate a 1 mL aliquot at 60°C for 7 days.
Oxidative: Add 100 µL of 3% H2O2 to a 1 mL aliquot and incubate at room temperature for 24 hours.
Photolytic: Expose a 1 mL aliquot to UV light (254 nm) for 24 hours.
Step 3: Chromatographic Analysis (Chiral HPLC)
Column: Chiralcel OD-H (250 mm × 4.6 mm, 5 µm) or equivalent.
Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v). Causality Note: The addition of 0.1% Diethylamine (DEA) is critical; it suppresses secondary interactions between the primary amine of the analyte and residual silanols on the stationary phase, preventing peak tailing and ensuring sharp peak shapes.
Flow Rate: 1.0 mL/min.
Detection: UV at 230 nm.
Step 4: System Suitability and Self-Validation
Inject the racemic standard. The system is considered self-validating only if the resolution (
Rs
) between the (S)-enantiomer and the (R)-enantiomer is
≥1.5
. If baseline separation is achieved, the method is validated. Proceed to inject the stressed samples to calculate the % degradation and any drop in enantiomeric excess.
Step-by-step analytical workflow for forced degradation and stability testing.
Conclusion
The handling of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one requires a rigorous, science-driven approach. By understanding the causal links between environmental stressors and the molecule's degradation pathways (oxidation, hydrolysis, and racemization), researchers can confidently implement the required 2-8°C, dry, and dark storage conditions[3]. Coupling these protocols with a robust, self-validating chiral HPLC assay ensures the highest standards of scientific integrity in downstream pharmaceutical development.
References
Google Patents. US4410520A - 3-Amino-[1]-benzazepin-2-one-1-alkanoic acids.
The Benzazepine Scaffold in Modern Drug Discovery: Structural Significance, Pharmacological Targets, and Synthetic Methodologies
Executive Summary The benzazepine scaffold—a seven-membered aza-heterocyclic ring fused with a benzene unit—represents one of the most versatile and privileged structures in medicinal chemistry[1]. As a Senior Applicatio...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The benzazepine scaffold—a seven-membered aza-heterocyclic ring fused with a benzene unit—represents one of the most versatile and privileged structures in medicinal chemistry[1]. As a Senior Application Scientist overseeing drug design and synthesis, I have observed that the unique conformational flexibility and spatial geometry of the benzazepine core allow it to interact with a highly diverse array of biological targets[2]. This technical guide explores the mechanistic causality behind the biological activity of benzazepine derivatives, dissects their quantitative structure-activity relationships (QSAR), and provides self-validating experimental protocols for their synthesis.
Pharmacological Targets & Mechanism of Action
The biological significance of the benzazepine scaffold is largely dictated by the position of the nitrogen atom within the seven-membered ring (resulting in 1-, 2-, or 3-benzazepines) and the specific functionalization of the aromatic and heterocyclic systems.
Dopamine D1/D5 Receptors
The 1-phenyl-3-benzazepine framework is a well-established template for discovering D1-like receptor ligands[3]. A prime clinical example is Fenoldopam , an FDA-approved fast-acting antihypertensive agent[4].
Mechanistic Causality: Why does the 1-phenylbenzazepine scaffold exhibit such high selectivity for D1 over D2 receptors? The free rotation of the pendant 1-phenyl ring allows the molecule to adopt a bioactive conformation that perfectly mimics dopamine's interaction with the D1 receptor binding pocket[3]. When the benzazepine binds to the D1 receptor (a Gαs-coupled GPCR), it stimulates adenylyl cyclase, leading to intracellular cAMP accumulation. This cascade phosphorylates Protein Kinase A (PKA), ultimately resulting in the vasodilation of peripheral and renal arteries[4][5].
Dopamine D1 Receptor Signaling Pathway Mediated by Benzazepine Agonists.
NMDA Receptor Negative Allosteric Modulation
The 3-benzazepine scaffold is also critical in the development of GluN2B-selective negative allosteric modulators (NAMs) for the NMDA receptor, which are vital for treating neurodegenerative disorders[6].
Mechanistic Causality: Deconstruction-reconstruction studies of compounds like WMS-1410 reveal a fascinating uncoupling of affinity and activity. The bulky aza-heterocycle provides the necessary hydrophobic interactions to occupy the ifenprodil binding site on the GluN2B subunit. However, the presence of specific hydrogen-bond donors (such as 1,7-diol moieties) is absolutely critical for the actual blockade of the ion channel. Removing these hydroxyl groups retains receptor affinity but abolishes inhibitory activity, proving that binding alone is insufficient without the functional groups required to induce the allosteric conformational shift[6].
Vasopressin V2 Receptor Antagonism
Derivatives of 1-benzazepine, such as Mozavaptan, act as highly selective antagonists for the Arginine Vasopressin V2 receptor[5][7]. By blocking V2 receptors in the renal collecting ducts, these compounds promote aquaresis (excretion of water without electrolyte loss), making them invaluable for treating hyponatremia and congestive heart failure[5].
Quantitative Structure-Activity Relationship (QSAR) Data
To facilitate easy comparison across therapeutic areas, the quantitative pharmacological data of key benzazepine derivatives are summarized below:
The synthesis of highly functionalized, chiral benzazepines has historically required lengthy, multi-step routes. However, recent breakthroughs in transition-metal catalysis have revolutionized this space. Notably, Rh(III)-catalyzed double C–H activation and Pd-catalyzed enantioselective C–H activation have enabled the direct functionalization of simple precursors into complex benzazepine conjugates[8][9].
Protocol: Rh(III)-Catalyzed Synthesis of Peptide-Benzazepine Conjugates
This methodology details the construction of biologically active peptide-benzazepine conjugates using a chemo- and site-selective Rh(III) catalyst[9].
Experimental Rationale: Why use Rh(III) instead of Pd(II) for this specific C–H activation? Rh(III) complexes exhibit superior electrophilicity, allowing for the activation of highly electron-deficient C–H bonds at much lower temperatures (e.g., 120 °C or lower). This is critical to prevent the epimerization (racemization) of the chiral centers within the sensitive peptide substrate, ensuring the final drug conjugate retains its intended 3D stereochemistry[9].
Step-by-Step Methodology:
Substrate Preparation:
In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the Lys-based peptide substrate (0.2 mmol) and the acrolein derivative (0.4 mmol, 2.0 equiv).
Catalyst and Additive Loading:
Add [Cp*RhCl2]2 (0.01 mmol, 5 mol%) as the catalyst, AgSbF6 (0.04 mmol, 20 mol%) to abstract the chloride ligands and generate the active cationic Rh(III) species, and Cu(OAc)2 (0.4 mmol, 2.0 equiv) as the terminal oxidant.
Solvent Addition & Degassing:
Add 2.0 mL of anhydrous 1,4-dioxane. Seal the tube and purge the system with Argon for 5 minutes to prevent unwanted oxidation of the peptide backbone.
Double C-H Activation (Heating):
Stir the reaction mixture at 120 °C for 16 hours. Self-Validation Check: Monitor the reaction via TLC or LC-MS. The disappearance of the starting peptide mass and the appearance of the [M+benzazepine] mass confirms the successful cascade cyclization.
Work-up & Purification:
Cool the mixture to room temperature, dilute with ethyl acetate (10 mL), and filter through a short pad of Celite to remove metal residues. Concentrate the filtrate under reduced pressure. Purify the crude product via flash column chromatography (DCM/MeOH gradient) to yield the pure peptide-benzazepine conjugate.
Structural Validation:
Confirm the structure using 1H-NMR, 13C-NMR, and High-Resolution Mass Spectrometry (HRMS).
Workflow for the Synthesis and Validation of Peptide-Benzazepine Conjugates.
Conclusion
The benzazepine scaffold remains a cornerstone of modern drug discovery. By understanding the mechanistic causality of its structural features—such as the necessity of specific hydrogen-bond donors for NMDA receptor modulation[6] or the rigidification required for D1 receptor selectivity[3]—researchers can rationally design next-generation therapeutics. Coupled with advanced synthetic protocols like Rh(III)-catalyzed C-H activation[9], the rapid generation of novel, highly potent benzazepine libraries is now more accessible than ever.
References
Pharmacological and Biological Activities of Benzazepines: An Overview
Source: ResearchGate / Current Bioactive Compounds1
Pharmacological and Biological Activities of Benzazepines: An Overview (Abstract)
Source: Bentham Science
2
Synthetic and Biological Studies on Benzazepine Derivatives as Dopamine Receptor Ligands
Source: CUNY Academic Works
3
New methodology for the synthesis of benzazepines, a highly interesting bioactive molecule
Source: EurekAlert! / Journal of the American Chemical Society
8
Synthesis of trans-2,5-Disubstituted Tetrahydro-1-benzazepines via Nucleophilic Ring Opening of Selectively Quaternized N,N‑Acetals
Source: PubMed Central (NIH)
7
Benzazepine – Knowledge and References
Source: Taylor & Francis5
Deconstruction - Reconstruction: Analysis of the Crucial Structural Elements of GluN2B-Selective, Negative Allosteric NMDA Receptor Modulators with 3-Benzazepine Scaffold
Source: PubMed (NIH)
6
Discovery and History of 3-Aminobenzazepinone Derivatives: From ACE Inhibitors to Targeted Therapeutics
Executive Summary The 3-aminobenzazepinone scaffold—a rigid, seven-membered nitrogenous heterocycle fused to a benzene ring—represents one of the most privileged structures in medicinal chemistry. Originally conceptualiz...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 3-aminobenzazepinone scaffold—a rigid, seven-membered nitrogenous heterocycle fused to a benzene ring—represents one of the most privileged structures in medicinal chemistry. Originally conceptualized to mimic the transition state of peptide cleavage, this core has driven the discovery of blockbuster cardiovascular drugs and highly selective receptor antagonists. This technical guide explores the historical evolution, structural-activity relationships (SAR), and modern synthetic methodologies of 3-aminobenzazepinone derivatives, providing actionable insights for contemporary drug development professionals.
Historical Context and Evolution
The Quest for Oral ACE Inhibitors (1980s)
The discovery of the 3-aminobenzazepinone class is inextricably linked to the development of Angiotensin-Converting Enzyme (ACE) inhibitors. Following the success of captopril and enalapril, medicinal chemists sought to improve binding affinity and pharmacokinetic profiles by introducing conformational constraints into the dipeptide backbone mimics.
In the early 1980s, researchers discovered that substituting the flexible linear amino acid chain with a rigid 3-amino-[1]-benzazepin-2-one-1-alkanoic acid core locked the molecule into an optimal geometry for metalloprotease binding [1]. This breakthrough led to the development of Benazepril , a prodrug that is hydrolyzed in vivo to its active diacid form, benazeprilat. The rigid benzazepinone ring restricts the conformation of the dipeptide mimic, forcing the 3-amino substituent and the 1-alkanoic acid into a precise spatial arrangement that coordinates flawlessly with the zinc ion in the ACE active site.
Expansion into GPCR Antagonism (1990s–2000s)
Recognizing the scaffold's ability to act as a universal peptidomimetic, researchers began modifying the core to target G-protein-coupled receptors (GPCRs). The transition from 1-benzazepin-2-ones to 1,5-benzodiazepin-2-ones (introducing a second nitrogen into the 7-membered ring) yielded potent Cholecystokinin (CCK-B) and gastrin receptor antagonists[3]. These derivatives demonstrated excellent gastric acid secretion inhibitory action, proving useful in models of peptic ulcers and gastrointestinal cancers.
Modern Resurgence: Genome Mining (2020s)
While historically viewed as purely synthetic entities, recent genome mining efforts have uncovered natural products containing the 1-benzazepine core. For instance, the discovery of Pseudofisnins from the marine fungus Neosartorya pseudofischeri highlights that nature independently evolved this scaffold to mediate complex biological interactions, opening new avenues for biosynthesis and enzymatic functionalization [4].
Mechanistic Rationale and SAR
Causality Behind Experimental Choices
The pharmacological success of 3-aminobenzazepinones is not accidental; it is rooted in strict stereochemical and electronic causality:
The 3-Amino Group: This functional group is the critical vector for diversity. It acts as the N-terminal mimic of a cleaved peptide bond. The stereocenter at the C3 position must almost exclusively be in the (S)-configuration to align with the natural L-amino acid stereochemistry of endogenous substrates.
The Benzazepinone Ring: The 7-membered lactam provides a rigidified dihedral angle (
ϕ
and
ψ
angles) that perfectly mimics a
β
-turn peptide secondary structure. This reduces the entropic penalty upon binding to the target receptor compared to flexible linear analogs.
The 2-Ketone: Functions as a highly directional hydrogen bond acceptor, interacting with backbone amides within the receptor's binding pocket.
Mechanism of ACE inhibition by the 3-aminobenzazepinone derivative Benazeprilat.
Quantitative Data Summarization
The structural nuances of the 3-aminobenzazepinone core dictate its biological target. The table below summarizes the key quantitative and qualitative differences across generations of these derivatives.
Derivative Class
Core Structure
Primary Target
Key Structural Feature
Clinical/Biological Status
Benazepril
3-amino-1-benzazepin-2-one
ACE (Metalloprotease)
(3S)-amino substitution; 1-alkanoic acid
FDA Approved (Hypertension)
CCK-B Antagonists
3-amino-1,5-benzodiazepin-2-one
CCK-B / Gastrin Receptors
N5-alkylation; 3-aryl-urea substitution
Investigational (Ulcers/Cancer)
Pseudofisnins
1-benzazepine (Natural)
Unknown (Fungal defense)
Off-NRPS line di-methylation
Preclinical (Discovered via Mining)
Experimental Protocols: Self-Validating Systems
To ensure trustworthiness and reproducibility, the following protocols utilize self-validating chemical principles. Intermediate checkpoints (e.g., specific cleavage compatibilities) are built into the workflow to prevent downstream failure.
Protocol 1: Asymmetric Synthesis of the Benazepril Core
This protocol details the synthesis of the (3S)-3-amino-1-benzazepin-2-one core, utilizing kinetic resolution to ensure stereochemical purity [1].
Lactamization: React o-nitrocinnamaldehyde with an appropriate Wittig reagent, followed by catalytic hydrogenation (Pd/C,
H2
) to reduce the nitro group and the olefin simultaneously. The resulting amino ester spontaneously cyclizes under mild heating to form the racemic 1-benzazepin-2-one.
N-Alkylation: Treat the lactam with sodium hydride (NaH) in DMF at 0°C, followed by the dropwise addition of tert-butyl bromoacetate. Validation: TLC should indicate complete consumption of the highly polar lactam to a less polar N-alkylated product.
C3-Azidation & Reduction: Perform an electrophilic azidation at the C3 position using triisopropylbenzenesulfonyl azide (TrisN3) and KHMDS at -78°C. Reduce the azide to the primary amine using Staudinger conditions (
PPh3
,
H2O
).
Kinetic Resolution: React the racemic amine S-mandelic acid. The (3S)-diastereomeric salt selectively crystallizes from ethyl acetate/heptane. Validation: Chiral HPLC must show >99% enantiomeric excess (ee) before proceeding to reductive amination with the homophenylalanine side chain.
Protocol 2: Solid-Phase Combinatorial Synthesis of 1,5-Benzodiazepin-2-ones
To rapidly explore SAR for CCK-B antagonism, a directed sorting method on solid support is employed [2]. The causality behind using a phthalimide protecting group instead of Boc is critical here: phthalimide survives the acid-cleavable linker conditions and provides a single base-labile proton for orthogonal deprotection.
Scaffold Loading: Synthesize 3-N-phthalimide-1,5-benzodiazepin-2-one in solution. Attach this scaffold to a dimethoxy-benzaldehyde (BAL) resin via reductive amination at the benzamide nitrogen using
NaBH3CN
in 1% AcOH/DMF.
Diversity Input 1 (N5-Alkylation): React the resin-bound scaffold with various alkyl halides (e.g., methyl iodide, benzyl bromide) in the presence of BEMP (a strong, non-nucleophilic phosphazene base) to alkylate the N5 position.
Orthogonal Deprotection: Treat the resin with 5% hydrazine in DMF for 12 hours. Validation: The cleavage of the phthalimide group exposes the primary 3-amino group without cleaving the scaffold from the acid-sensitive BAL resin.
Diversity Input 2 (Acylation): React the exposed 3-amino group with a library of carboxylic acids using DIC and HOBt in NMP.
Library Cleavage: Treat the resin with 95% Trifluoroacetic acid (TFA) / 5% water for 2 hours to release the final 1,5-benzodiazepin-2-one derivatives. Filter and lyophilize.
Solid-phase combinatorial synthesis workflow for 1,5-benzodiazepin-2-one libraries.
Conclusion
The 3-aminobenzazepinone core remains a masterclass in rational drug design. By understanding the causality of its rigid 7-membered ring and the precise stereochemical requirements of its 3-amino substituent, researchers have successfully navigated from early cardiovascular interventions to highly targeted combinatorial libraries for oncology and gastroenterology. As genome mining continues to reveal natural analogs, the synthetic and biological utility of this privileged scaffold is poised for continued expansion.
References
US Patent 4,410,520A - 3-Amino-[1]-benzazepin-2-one-1-alkanoic acids. Google Patents.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHUtv6nymBkplK7wKAR3i9R8nNbQHuNjLsKCzDtBH6fc1m0sJUtjuC0IWonby585JbrWVZlLiZ2bd6ukwEjlCZRZkEg9TSufT4QWinUvOZUFrwBlwGVKko-6FFM2bU-804O-yQShIhNNVuz]
Synthesis of a 10 000 Member 1,5-Benzodiazepine-2-one Library by the Directed Sorting Method - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFYf-9H6engLBT-wN5CUtXGSrCuqgATxU6ag2T7enxGF8yArWiE2uwx132HvUOg3fYOKdRnQcMruSg1ZlJfGO1_7YVG1_MSZwY3tXdc-Sd1hCo0WZXB_xgIloH5q9az3TUQ652LAQ==]
EP2415766A1 - Method for manufacturing benzodiazepine derivative. Google Patents.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQECX6c0QcXG9Ut_N49g1dD69yMbeTT6f_V_CU6-FN7pnq3J7okPHo062mpn8Vi-Nv6jedWg1wIyzl7Es9CE8hQ8MvnXRqozhEmxeUntmC_voCDdna9Y_tVXWf1SwbJStlUYIiAIDUFjpHlnKQ==]
Genome Mining Discovery of a New Benzazepine Alkaloid Pseudofisnin A from the Marine Fungus Neosartorya pseudofischeri F27-1 - PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGPHjQxSWxYREjCqyl1VyAq4rZfrsm9GBxU1VmABHYKP21uOjOKvulqkaazHlxUQp3JVIPIL0t4hJWXIV8ooWcZqXUO3IQtPoeAIEz7nYaV4PdPZG8RfQiOZ-GuTj3NRB3J_yNHIG_93iBPDww=]
Protocols & Analytical Methods
Method
Asymmetric synthesis of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
Application Note: Asymmetric Synthesis of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one Executive Summary (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a critical chiral building block in the pharmaceutica...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Asymmetric Synthesis of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
Executive Summary
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a critical chiral building block in the pharmaceutical industry, serving as the primary intermediate in the synthesis of the blockbuster angiotensin-converting enzyme (ACE) inhibitor, Benazepril[1]. Because the biological efficacy of Benazepril is strictly dependent on the (S,S)-diastereomeric configuration, establishing a highly enantioselective, scalable, and economically viable route to the (S)-benzazepinone core is a major priority in process chemistry[2].
This application note details two field-proven paradigms for the asymmetric synthesis of this intermediate: Transition-Metal Catalyzed Asymmetric Hydrogenation and Crystallization-Induced Dynamic Resolution (CIDR) . By examining the mechanistic causality behind these experimental choices, this guide provides drug development professionals with self-validating protocols designed for high-fidelity scale-up.
The asymmetric hydrogenation of acyclic and cyclic enamides using chiral rhodium complexes is a highly efficient method for installing the C3 stereocenter[3].
Causality of Catalyst Selection: The enamide precursor (N-Boc-dehydrobenzazepinone) acts as a bidentate ligand. The olefin and the amide carbonyl oxygen coordinate to the cationic Rh(I) center, locking the substrate into a rigid chelate. When a highly sterically demanding chiral ligand such as (S,S)-DuPhos is employed, the spatial arrangement strictly blocks one enantiotopic face of the olefin, forcing hydride delivery exclusively from the opposite face[3]. This results in near-perfect enantioselectivity (>98% ee).
Crystallization-Induced Dynamic Resolution (CIDR)
Traditional chiral resolution is inherently limited to a 50% maximum yield, making it economically unfavorable for large-scale API manufacturing. CIDR circumvents this by coupling selective crystallization with continuous in situ epimerization[4].
Causality of the Epimerization Catalyst: A racemic mixture of the benzazepinone is treated with a chiral resolving agent (e.g., an L-tartaric acid derivative). To prevent the undesired (R)-enantiomer from accumulating in solution, a catalytic amount of an aromatic aldehyde (such as 3,5-dichlorosalicylaldehyde) is added. The aldehyde reversibly forms a Schiff base with the primary amine. This imine formation significantly lowers the pKa of the C3 α-proton, allowing ambient basicity to rapidly deprotonate and reprotonate the stereocenter, continuously racemizing the solution-phase material[5].
Thermodynamic Driving Force: Because the (S)-amine/chiral acid salt is highly insoluble, it selectively precipitates out of the equilibrating mixture. Le Chatelier's principle drives the entire bulk of the material toward the (S)-configuration, achieving >90% yield from the racemate[4].
Caption: Synthetic pathways to (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one.
Objective: Conversion of N-Boc-dehydrobenzazepinone to (S)-N-Boc-3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one.
Step-by-Step Methodology:
Catalyst Preparation: In an argon-filled glovebox, dissolve 0.5 mol% of[Rh(COD)((S,S)-DuPhos)]BF₄ in degassed anhydrous methanol (10 mL/g of substrate).
Substrate Loading: Transfer the catalyst solution to a high-pressure stainless-steel autoclave containing a solution of N-Boc-dehydrobenzazepinone (1.0 eq) in degassed methanol.
Hydrogenation: Purge the reactor with hydrogen gas three times. Pressurize the vessel to 60 psi (4.1 bar) of H₂. Stir vigorously at 25°C for 12 hours.
Validation Checkpoint (Self-Validating System): Depressurize and sample 50 µL of the reaction mixture. Analyze via chiral HPLC (Chiralcel OD-H column, Hexane/Isopropanol 90:10, 1.0 mL/min, 254 nm). System Validation: The protocol is successful and complete when the starting material peak is <0.5% (Area) and the (S)-enantiomer peak demonstrates ≥98% ee.
Deprotection: Concentrate the mixture under reduced pressure. Dissolve the crude residue in ethyl acetate and add 4N HCl in dioxane (3.0 eq). Stir at room temperature for 4 hours.
Isolation: Filter the resulting white precipitate, wash with cold ethyl acetate, and dry under vacuum to yield the (S)-3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one hydrochloride salt.
Objective: Deracemization of racemic 3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one into the pure (S)-enantiomer[5].
Step-by-Step Methodology:
Salt Formation: Suspend racemic 3-amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (1.0 eq) and Di-p-toluoyl-L-tartaric acid (1.0 eq) in a solvent mixture of Ethanol/Water (95:5 v/v, 15 mL/g).
Dynamic Epimerization: Add 3,5-dichlorosalicylaldehyde (0.05 eq) to the suspension. Heat the mixture to 75°C to achieve complete dissolution and initiate rapid epimerization.
Selective Crystallization: Cool the reactor linearly from 75°C to 20°C over 8 hours. Seed crystals of the pure (S)-amine salt (0.1% w/w) may be added at 60°C to control the nucleation point.
Validation Checkpoint (Self-Validating System): Filter a 1 mL aliquot of the suspension. Analyze both the mother liquor and the solid phase via chiral HPLC. System Validation: The process is dynamically resolving if the mother liquor ee is near 0% (indicating active racemization) while the solid-phase ee is >99% (indicating selective crystallization).
Isolation & Free-Basing: Filter the bulk suspension. Wash the filter cake with cold ethanol. Suspend the solid in water, adjust the pH to 10 using 2N NaOH, and extract with dichloromethane to afford the pure (S)-free base.
Caption: Mechanism of Crystallization-Induced Dynamic Resolution (CIDR).
Data Presentation & Process Comparison
The following table summarizes the quantitative metrics and operational parameters comparing the two validated methodologies.
Derivatization of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one for medicinal chemistry
Application Note & Protocols Topic: Derivatization of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one for Medicinal Chemistry Audience: Researchers, scientists, and drug development professionals. Executive Summary T...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note & Protocols
Topic: Derivatization of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one for Medicinal Chemistry
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
The (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a privileged chiral scaffold in medicinal chemistry. Its constrained seven-membered ring system, fused to a benzene ring, presents a unique three-dimensional architecture that is valuable for exploring chemical space in drug discovery.[1] The primary amino group at the stereogenic C3 position serves as a highly versatile synthetic handle for generating diverse libraries of compounds. This document provides a comprehensive guide for the strategic derivatization of this benzolactam core, focusing on robust protocols for modifications at the 3-amino position. The methodologies outlined herein are designed to support structure-activity relationship (SAR) studies, optimization of pharmacokinetic profiles, and the generation of novel intellectual property.
The Strategic Value of the Benzolactam Scaffold
The benzo-fused lactam motif is a cornerstone in the design of various therapeutic agents due to its structural adaptability and ability to influence biological activity.[2] Specifically, the chiral 3-amino benzolactam core offers several advantages:
Stereochemical Control: The defined (S)-stereochemistry at the C3 position allows for stereospecific interactions with biological targets, which can be critical for potency and selectivity.[3]
Vector for Diversity: The primary amine is a nucleophilic center ideal for a wide range of chemical transformations, enabling the introduction of diverse functional groups.
Scaffold Rigidity: The semi-rigid bicyclic structure reduces the conformational flexibility of appended substituents, which can lead to higher binding affinities by minimizing the entropic penalty upon binding to a target.
Modulation of Physicochemical Properties: Derivatization allows for the fine-tuning of critical drug-like properties such as solubility, lipophilicity (LogP), and metabolic stability, which are key tenets of the lead optimization process.[4][5]
The overarching goal of derivatizing this scaffold is to systematically explore how changes in its structure impact biological function and disposition. This is achieved through several core medicinal chemistry strategies.
Figure 1: Core medicinal chemistry strategies enabled by derivatization.
Key Derivatization Pathways
The primary amino group is the most accessible site for modification. The following section details the most common and effective strategies for its derivatization.
Figure 2: Major synthetic routes for derivatizing the 3-amino group.
Amide Bond Formation (Acylation)
This is arguably the most fundamental transformation in medicinal chemistry. The formation of an amide bond allows for the introduction of an immense variety of substituents from commercially available carboxylic acids.
Rationale: The amide group is a stable, planar structure that can participate in hydrogen bonding as both a donor (N-H) and an acceptor (C=O). This makes it crucial for molecular recognition at protein targets. Varying the 'R' group allows for systematic probing of hydrophobic, hydrophilic, aromatic, and charged interactions.
Sulfonamide Formation (Sulfonylation)
Sulfonamides are another key functional group in drug discovery, known for their chemical stability and ability to act as strong hydrogen bond acceptors.
Rationale: The tetrahedral geometry of the sulfur center and the strong acidic nature of the N-H proton (when present) distinguish sulfonamides from amides. This functional group can impart different binding geometries and improved physicochemical properties, such as increased water solubility.
Reductive Amination
This powerful reaction creates secondary or tertiary amines by reacting the primary amine with an aldehyde or ketone, followed by reduction of the intermediate imine.[6]
Rationale: Reductive amination introduces basic centers into the molecule, which can be crucial for salt formation (improving solubility and handling) and for forming ionic interactions with acidic residues (e.g., aspartate, glutamate) in a target's binding site. It also provides access to a different set of structural motifs compared to acylation.
Urea and Thiourea Formation
Reaction with isocyanates or isothiocyanates provides access to ureas and thioureas, which are excellent hydrogen bond donors and acceptors.
Rationale: The urea moiety is often considered a bioisostere of the amide bond but with different electronic and conformational properties.[7] It can establish a more extensive network of hydrogen bonds, potentially leading to enhanced binding affinity.
Data Presentation: Summary of Derivatization Reactions
The following table summarizes the key transformations discussed.
Reaction Type
Key Reagents
Typical Solvent
Product Class
Key Considerations
Amide Coupling
Carboxylic acid (R-COOH), HBTU/HATU, DIPEA
DMF, DCM
3-Acylamino-benzolactam
Stoichiometry of coupling agents is critical; monitor reaction by LC-MS.
Sulfonylation
Sulfonyl chloride (R-SO₂Cl), Pyridine or TEA
DCM, THF
3-Sulfonamido-benzolactam
Reaction is often rapid; control of temperature may be needed for reactive sulfonyl chlorides.
Reductive Amination
Aldehyde/Ketone (R-CHO), NaBH(OAc)₃
DCE, DCM
3-(Alkylamino)-benzolactam
Use of a mild reductant like STAB is crucial to prevent aldehyde/ketone reduction.[6]
Urea Formation
Isocyanate (R-NCO)
DCM, THF
3-(Ureido)-benzolactam
Isocyanates are moisture-sensitive; use anhydrous conditions.
Application Strategy: The Role of Bioisosterism
A powerful strategy in lead optimization is bioisosteric replacement, where a functional group is exchanged for another with similar physicochemical properties to enhance potency or improve ADME characteristics.[5][8][9] The derivatized 3-amino position is an ideal anchor point for applying this concept.
Figure 3: Bioisosteric replacements for the 3-acylamino functionality.[7]
Detailed Experimental Protocols
Note: All procedures should be carried out by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Anhydrous solvents and reagents should be used where specified.
Protocol 1: General Procedure for Amide Coupling via HBTU
Principle: This protocol utilizes HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) as a coupling agent to activate a carboxylic acid, which then readily reacts with the primary amine of the benzolactam scaffold to form a stable amide bond. DIPEA (N,N-Diisopropylethylamine) is used as a non-nucleophilic base.
To a solution of the carboxylic acid (1.1 mmol) in anhydrous DMF (5 mL) in a round-bottom flask, add HBTU (1.2 mmol) and DIPEA (3.0 mmol).
Stir the mixture at room temperature for 15-20 minutes. This pre-activation step is crucial for efficient coupling.
Add (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (1.0 mmol) to the activated acid mixture.
Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Work-up and Purification:
Once the reaction is complete, pour the mixture into a separatory funnel containing EtOAc (50 mL) and water (50 mL).
Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 x 25 mL) and brine (1 x 25 mL).
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of EtOAc in hexanes) to yield the pure amide derivative.
Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).
Protocol 2: General Procedure for Sulfonamide Synthesis
Principle: A sulfonyl chloride reacts with the primary amine in the presence of a base like pyridine, which acts as both a solvent and an acid scavenger, to form a sulfonamide.
Anhydrous Pyridine or Dichloromethane (DCM) with Triethylamine (TEA, 2.0 eq)
1 M Hydrochloric acid (HCl)
Dichloromethane (DCM)
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
Dissolve (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (1.0 mmol) in anhydrous pyridine (5 mL) or DCM (5 mL) containing TEA (2.0 mmol).
Cool the solution to 0 °C in an ice bath. This helps to control the exothermicity of the reaction.
Add the sulfonyl chloride (1.1 mmol) dropwise to the cooled solution.
Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC or LC-MS.
Work-up and Purification:
If using pyridine, remove it under high vacuum. If using DCM, dilute the reaction mixture with more DCM (20 mL).
Wash the organic layer with 1 M HCl (2 x 15 mL) to remove excess base, followed by water (15 mL) and brine (15 mL).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography (e.g., using a gradient of methanol in DCM) to afford the desired sulfonamide.
Characterization: Confirm structure and purity via ¹H NMR, ¹³C NMR, and HRMS.
Protocol 3: General Procedure for Reductive Amination
Principle: This one-pot procedure involves the formation of an imine intermediate between the primary amine and an aldehyde, which is then selectively reduced in situ by sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and chemoselective reducing agent.
Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
Acetic acid (catalytic amount, ~5% v/v, optional)
Saturated aqueous sodium bicarbonate (NaHCO₃)
Dichloromethane (DCM)
Anhydrous sodium sulfate (Na₂SO₄)
Procedure:
To a suspension of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (1.0 mmol) and the aldehyde/ketone (1.2 mmol) in anhydrous DCE (10 mL), add a few drops of glacial acetic acid (optional, to catalyze imine formation).
Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.
Add sodium triacetoxyborohydride (1.5 mmol) portion-wise to the mixture. The portion-wise addition helps to control any effervescence.
Stir at room temperature for 6-24 hours until the starting amine is consumed, as monitored by LC-MS.
Work-up and Purification:
Quench the reaction by carefully adding saturated aqueous NaHCO₃ (15 mL).
Extract the aqueous layer with DCM (3 x 20 mL).
Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.
Filter and concentrate the solvent under reduced pressure.
Purify the residue by flash column chromatography to obtain the target secondary or tertiary amine.
Characterization: Confirm structure and purity via ¹H NMR, ¹³C NMR, and HRMS.
References
Bertini, S., et al. (2000). Chiral 1,4-benzodiazepin-2-ones: relationship between stereochemistry and pharmacological activity. PubMed.
Irie, K., et al. (2004). Indolactam and benzolactam compounds as new medicinal leads with binding selectivity for C1 domains of protein kinase C isozymes. Current Pharmaceutical Design.
Reves, B., et al. (2018). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. PMC.
Mondal, P., et al. (2025). Research on transition metals for the multicomponent synthesis of benzo-fused γ-lactams. RSC Advances.
Wang, S., et al. (1997). Modeling, Chemistry, and Biology of the Benzolactam Analogues of Indolactam V (ILV). 2. Identification of the Binding Site of the Benzolactams in the CRD2 Activator-Binding Domain of PKCδ and Discovery of an ILV Analogue of Improved Isozyme Selectivity. Journal of Medicinal Chemistry.
Wang, S., et al. (1997). Modeling, chemistry, and biology of the benzolactam analogues of indolactam V (ILV). 2. Identification of the binding site of the benzolactams in the CRD2 activator-binding domain of PKCdelta and discovery of an ILV analogue of improved isozyme selectivity. PubMed.
D'Alvano, G., et al. (2022). Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics. MDPI.
Roisnel, T., et al. (2025). Catalytic Synthesis of Versatile Chiral Heterocycles: En Route to γ-Amino Acid Derivatives. MDPI.
Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research.
Nishimura, T., et al. (2019). Synthesis of Medium-Ring-Sized Benzolactams by Using Strong Electrophiles and Quantitative Evaluation of Ring-Size Dependency of the Cyclization Reaction Rate. The Journal of Organic Chemistry.
Singh, J., et al. (2022). Routes for the synthesis of chiral tertiary amines. ResearchGate.
Van der Westhuyzen, R., et al. (2020). Bioisosteric Replacement as a Tool in Anti-HIV Drug Design. PMC.
Shah, J. H., et al. (2015). Pharmacological and Biological Activities of Benzazepines: An Overview. Bentham Science.
Application Note: Regioselective N-Alkylation of 3-Aminobenzazepinones in Drug Discovery
Introduction and Strategic Overview The 3-amino-1-benzazepin-2-one scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous therapeutics, including angiotensin-converting enzyme (ACE) i...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Strategic Overview
The 3-amino-1-benzazepin-2-one scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous therapeutics, including angiotensin-converting enzyme (ACE) inhibitors (e.g., Benazepril) and highly potent Notch/
γ
-secretase inhibitors used in oncology and Alzheimer's disease research[1].
A critical bottleneck in the functionalization of this scaffold is achieving strict regiocontrol during N-alkylation. The molecule presents a dichotomy of nucleophilic sites:
The N1 Lactam Nitrogen: Characterized by low nucleophilicity due to resonance delocalization with the adjacent carbonyl, but capable of forming a highly reactive, resonance-stabilized lactamate anion upon deprotonation.
The C3 Exocyclic Amine: A primary (or secondary) amine that is intrinsically more nucleophilic under neutral conditions but highly susceptible to over-alkylation, leading to unwanted tertiary amines or quaternary ammonium salts.
This application note provides a field-proven, mechanistic guide to the regioselective N-alkylation of 3-aminobenzazepinones, detailing the causality behind reagent selection and providing robust, self-validating experimental protocols.
Mechanistic Causality: Directing the Alkylation
To achieve high-fidelity functionalization, the synthetic strategy must exploit the distinct pKa values and steric environments of the two nitrogen atoms.
Targeting the N1 Lactam Core
The lactam N-H proton has a pKa of approximately 15–17. Alkylating this position requires a strong, non-nucleophilic base to drive complete deprotonation[2]. Sodium hydride (NaH) or Potassium hexamethyldisilazide (KHMDS) are the reagents of choice. By converting the lactam into its conjugate base, its nucleophilicity surpasses that of the neutral C3 amine. However, to absolutely guarantee zero C3-alkylation—especially when using highly reactive electrophiles like benzyl bromide or ethyl bromoacetate—the C3 amine must be transiently masked using a tert-butyloxycarbonyl (Boc) or carboxybenzyl (Cbz) protecting group.
Targeting the C3 Exocyclic Amine
Direct alkylation of the C3 amine with alkyl halides often results in a complex mixture of mono- and di-alkylated products. To circumvent this, reductive amination is the gold standard[3]. By condensing the primary amine with an aldehyde to form an intermediate imine, followed by in situ reduction using sodium triacetoxyborohydride (NaBH(OAc)₃), the reaction is strictly halted at the mono-alkylated (secondary amine) stage.
Figure 1: Divergent synthetic pathways for regioselective functionalization.
Quantitative Data Summary
The following table synthesizes optimized reaction parameters for functionalizing the benzazepinone scaffold based on empirical literature and pharmaceutical development standards[1][2].
Target Site
Electrophile Type
Optimal Base / Reagent
Solvent
Temp
Typical Yield
N1 (Lactam)
Alkyl Halides (1° or 2°)
NaH (60% dispersion)
DMF or THF
0 °C
→
RT
75–90%
N1 (Lactam)
Epoxides
Cs₂CO₃
DMF
80 °C
50–70%
N3 (Amine)
Aldehydes / Ketones
NaBH(OAc)₃
DCE / AcOH
RT
80–95%
N3 (Amine)
Alkyl Halides (1°)
K₂CO₃ or DIPEA
MeCN
60 °C
60–85%
Experimental Protocols
Protocol A: Selective N1-Alkylation of the Lactam Core
Note: This protocol assumes the starting material is 3-(Boc-amino)-1-benzazepin-2-one to prevent C3 interference.
Causality Check: DMF is selected as the solvent because its high dielectric constant stabilizes the lactamate anion, accelerating the
SN2
displacement of the alkyl halide.
Figure 2: Mechanistic progression of N1-lactam deprotonation and subsequent alkylation.
Step-by-Step Methodology:
Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Charge the flask with 3-(Boc-amino)-1-benzazepin-2-one (1.0 equiv, e.g., 5.0 mmol) and anhydrous DMF (0.2 M concentration).
Deprotonation: Cool the solution to 0 °C using an ice-water bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in small portions.
Self-Validation: The evolution of hydrogen gas (bubbling) confirms active deprotonation. Stir at 0 °C for 30 minutes until gas evolution ceases and the solution turns slightly yellow, indicating lactamate anion formation.
Alkylation: Dropwise add the alkyl halide (e.g., ethyl bromoacetate, 1.1 equiv) via syringe. Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 2–4 hours.
Monitoring: Monitor reaction progress via LC-MS. The starting material mass should disappear, replaced by the
[M+H]+
or
[M+Na]+
adduct of the alkylated product.
Quench & Workup: Cool the mixture back to 0 °C and cautiously quench with saturated aqueous NH₄Cl (10 mL). Extract the aqueous layer with Ethyl Acetate (3
×
20 mL).
Purification: Wash the combined organic layers with LiCl (5% aqueous solution, 3
×
20 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).
Protocol B: Selective N3-Alkylation via Reductive Amination
Note: This protocol utilizes the unprotected 3-amino-1-benzazepin-2-one.
Causality Check: Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen over Sodium borohydride (NaBH₄) because it is a milder reducing agent. It selectively reduces the transient iminium ion without reducing the unreacted aldehyde or the lactam carbonyl.
Step-by-Step Methodology:
Imine Formation: In a dry flask, dissolve 3-amino-1-benzazepin-2-one (1.0 equiv) and the target aldehyde (1.05 equiv) in anhydrous 1,2-Dichloroethane (DCE, 0.2 M).
Acid Catalysis: Add glacial acetic acid (AcOH, 1.0 equiv) to catalyze imine formation. Stir the mixture at RT for 1 hour.
Self-Validation: Take a small aliquot for TLC or LC-MS to confirm the consumption of the primary amine and the formation of the intermediate imine mass.
Reduction: Add NaBH(OAc)₃ (1.5 equiv) portion-wise to the reaction mixture. Stir at RT for 12–16 hours under nitrogen.
Workup: Quench the reaction by adding saturated aqueous NaHCO₃ (adjusting the pH to ~8 to free-base the newly formed secondary amine). Extract with Dichloromethane (DCM, 3
×
15 mL).
Purification: Wash the combined organics with brine, dry over MgSO₄, and concentrate. Purify via reverse-phase HPLC or silica gel chromatography (DCM/MeOH with 1% Et₃N) to isolate the pure N3-alkylated product.
References
Watthey, J. W. H. "3-Amino-[1]-benzazepin-2-one-1-alkanoic acids." United States Patent US4410520A, Ciba Geigy Corp, 1983.[1]
Panda, N., et al. "General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer." Organic Letters, American Chemical Society, 2019.[4][Link]
Application in the Synthesis of Neuropharmacological Agents: A Guide for Researchers and Drug Development Professionals
Introduction The synthesis of neuropharmacological agents is a cornerstone of modern medicine, providing essential treatments for a wide range of neurological and psychiatric disorders. The journey from a promising molec...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The synthesis of neuropharmacological agents is a cornerstone of modern medicine, providing essential treatments for a wide range of neurological and psychiatric disorders. The journey from a promising molecular target to a clinically effective drug is fraught with challenges, not least of which is the development of a robust, scalable, and efficient synthetic route. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth look at the synthesis of key neuropharmacological agents, moving beyond mere procedural steps to elucidate the underlying chemical principles and strategic considerations that inform these complex processes.
A critical hurdle in the development of drugs targeting the central nervous system (CNS) is the blood-brain barrier (BBB), a highly selective semipermeable border of endothelial cells that prevents solutes in the circulating blood from non-selectively crossing into the extracellular fluid of the CNS where neurons reside.[1] Consequently, the design and synthesis of CNS-active molecules must carefully consider physicochemical properties such as lipophilicity, polar surface area, and the number of hydrogen bond donors to ensure adequate penetration into the brain.[1]
This document will explore the synthesis of representative compounds from two major classes of neuropharmacological agents: Selective Serotonin Reuptake Inhibitors (SSRIs) and GABAergic modulators, specifically benzodiazepines and barbiturates. For each, we will dissect a well-established synthetic protocol, offering insights into the rationale behind the chosen reagents and reaction conditions, and providing detailed experimental procedures.
I. Synthesis of a Selective Serotonin Reuptake Inhibitor (SSRI): Sertraline
Sertraline, marketed under the trade name Zoloft®, is a widely prescribed antidepressant of the SSRI class.[2] SSRIs function by blocking the reuptake of the neurotransmitter serotonin into the presynaptic neuron, thereby increasing the concentration of serotonin in the synaptic cleft.[3] The synthesis of sertraline is a multi-step process that requires careful control of stereochemistry to yield the desired (1S, 4S)-isomer, which is the active enantiomer.
Core Synthetic Strategy
The synthesis of sertraline typically begins with the key intermediate, 4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone (sertralone). The overall workflow involves the condensation of sertralone with methylamine to form an imine, followed by a diastereoselective reduction to establish the desired cis-stereochemistry. Finally, the racemic mixture is resolved to isolate the active (1S, 4S)-enantiomer.
General workflow for the synthesis of Sertraline HCl.
Detailed Synthetic Protocol
Protocol 1: Synthesis of N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]methanamine (Sertraline Imine)
The formation of the imine is a critical step, and various methods have been developed to drive this condensation reaction. A common approach utilizes titanium tetrachloride as a Lewis acid catalyst.
Materials:
4-(3,4-Dichlorophenyl)-1-tetralone
Toluene
Monomethylamine
Titanium tetrachloride
Procedure:
Dissolve 4-(3,4-dichlorophenyl)-1-tetralone (1.0 eq) in toluene.
Cool the solution and slowly add titanium tetrachloride (TiCl₄), a highly corrosive material that requires careful handling.[4]
Introduce monomethylamine to the reaction mixture.
Allow the reaction to proceed to completion, which can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[5]
Upon completion, the reaction mixture can be worked up or used directly in the subsequent reduction step.[5]
Expertise & Experience: The use of TiCl₄ is effective but presents challenges in terms of handling and waste disposal.[4] Alternative methods, such as using molecular sieves to remove water and drive the equilibrium towards the imine product, have been developed to circumvent the use of corrosive reagents.[4]
Protocol 2: Reduction of Sertraline Imine to Racemic Sertraline
The reduction of the imine is a diastereoselective process, where the goal is to maximize the formation of the cis-isomer. Catalytic hydrogenation is a common method for this transformation.
Materials:
Sertraline imine solution from the previous step
Palladium on carbon (Pd/C) or Palladium on barium sulfate (Pd/BaSO₄) catalyst
Hydrogen gas
Methanol or Tetrahydrofuran (THF) as solvent
Procedure:
To the solution of sertraline imine, add the palladium catalyst.
Pressurize the reaction vessel with hydrogen gas (e.g., 4 kg pressure).[6]
The reaction is typically run at room temperature for several hours (e.g., 6-8 hours).[6]
Monitor the reaction for the disappearance of the imine.
Upon completion, carefully filter the reaction mixture to remove the catalyst. The resulting solution contains a mixture of cis and trans sertraline isomers.[7]
Expertise & Experience: The choice of catalyst and solvent can influence the cis:trans ratio of the product. Pd/BaSO₄ has been shown to provide a favorable cis/trans ratio of greater than 3:1.[6] The use of supercritical CO₂ as a solvent in a continuous flow process has also been explored to achieve high diastereoselectivity.[7]
Protocol 3: Resolution of Racemic Sertraline
The separation of the desired (1S,4S)-enantiomer is achieved through diastereomeric salt formation with a chiral resolving agent, most commonly D-(-)-mandelic acid.
Materials:
Solution of racemic cis/trans-sertraline in ethanol
D-(-)-mandelic acid
Procedure:
To the ethanolic solution of racemic sertraline, add D-(-)-mandelic acid (approximately 0.9-1.0 eq).[4]
Heat the mixture to reflux to ensure complete dissolution.[5]
Slowly cool the mixture to allow for the selective crystallization of the (1S,4S)-sertraline mandelate salt.[5]
Isolate the salt by filtration and wash with chilled ethanol.
The mandelate salt can then be treated with a base (e.g., 10% aqueous NaOH) to liberate the free base of (1S,4S)-sertraline.[7]
The final step involves the formation of the hydrochloride salt by treating the free base with HCl.
Expertise & Experience: The efficiency of the resolution is highly dependent on the solvent system and the rate of cooling. Slow cooling is crucial for obtaining high enantiomeric purity. The choice of the resolving agent is also critical; D-(-)-mandelic acid has proven to be highly effective for the resolution of sertraline.
Diazepam, first marketed as Valium, is a benzodiazepine derivative that possesses anxiolytic, anticonvulsant, muscle relaxant, and sedative properties.[8] Benzodiazepines enhance the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in a sedative and anxiolytic effect.[9] The synthesis of diazepam can be achieved through several routes, with a common one starting from 2-amino-5-chlorobenzophenone. A more classical and versatile laboratory synthesis begins with 5-chloro-isatoic anhydride.[10]
Core Synthetic Strategy
This synthetic pathway involves the N-methylation of 5-chloro-isatoic anhydride, followed by reaction with glycine to form an intermediate that is then cyclized to a benzodiazepine-2,5-dione. Subsequent chemical transformations lead to the final diazepam structure.
Simplified workflow for the synthesis of Diazepam.
Detailed Synthetic Protocol
Protocol 1: Synthesis of 5-Chloro-N-methyl-isatoic anhydride
Materials:
5-Chloro-isatoic anhydride
Dimethylformamide (DMF)
Anhydrous sodium carbonate
Methyl iodide
Procedure:
To a solution of 13 grams of 5-chloro-isatoic anhydride in 120 ml of DMF, add 7 grams of anhydrous sodium carbonate and 18 grams of methyl iodide.[10]
Stir the reaction mixture for 20 hours at room temperature.[10]
Pour the reaction mixture into 700 ml of water to precipitate the crude product.[10]
Recrystallize the crude N-methyl-5-chloro-isatoic anhydride from acetic acid to yield the pure product.[10]
Expertise & Experience: Methyl iodide is a toxic and volatile reagent and should be handled in a well-ventilated fume hood. The reaction time is long, but it proceeds efficiently at room temperature.
Protocol 2: Synthesis of 7-Chloro-1-methyl-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
Materials:
5-Chloro-N-methylisatoic anhydride
Glycine
Triethylamine
Water
Glacial acetic acid
Procedure:
A mixture of 5.19 g of finely ground 5-chloro-N-methylisatoic anhydride, 2.25 g of glycine, and 4.15 ml of triethylamine in 30 ml of water is stirred at room temperature for 5 hours.[10]
Remove volatile materials on a rotary evaporator.[10]
Treat the residue with 60 ml of glacial acetic acid and heat to reflux for 4.5 hours.[10]
After cooling, remove the acetic acid on a rotary evaporator.
The resulting residue can be crystallized from ether.
Expertise & Experience: The initial reaction with glycine opens the anhydride ring, and the subsequent reflux in acetic acid drives the cyclization to form the benzodiazepine dione.
Protocol 3: Synthesis of Diazepam
A more direct synthesis of diazepam can also be achieved from 2-amino-5-chlorobenzophenone.
Materials:
2-amino-5-chlorobenzophenone
Glycine ethyl ester
Pyridine
Methyl sulphate
Sodium ethoxide
Procedure:
React 2-amino-5-chlorobenzophenone with glycine ethyl ester in pyridine to form 7-chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepine-2-one.[11]
The subsequent methylation with methyl sulphate in the presence of sodium ethoxide yields diazepam.[11]
Expertise & Experience: This route is often employed in industrial settings. The choice of base and methylating agent is crucial for the efficiency of the final step. Continuous flow synthesis methods have also been developed for diazepam, offering advantages in terms of safety and scalability.[12]
Phenobarbital is a long-acting barbiturate that is effective as an anticonvulsant.[13] The synthesis of phenobarbital and other barbiturates generally involves the condensation of a disubstituted malonic ester with urea.[14]
Core Synthetic Strategy
The classical synthesis of phenobarbital starts from benzyl cyanide and involves the formation of diethyl ethylphenylmalonate, which is then cyclized with urea in the presence of a strong base.
Classical synthesis pathway of Phenobarbital.
Detailed Synthetic Protocol
Protocol 1: Synthesis of Diethyl Ethylphenylmalonate
This key intermediate is prepared in a multi-step process from benzyl cyanide.
Procedure Outline:
Formation of Ethyl Phenylacetate: Benzyl cyanide is reacted with ethanol in the presence of a strong acid catalyst.[13]
Formation of Diethyl Phenyloxobutandioate: Ethyl phenylacetate is condensed with diethyl oxalate in the presence of sodium ethoxide.[13]
Formation of Diethyl Phenylmalonate: The diethyl phenyloxobutandioate is heated to induce decarbonylation.[13]
Alkylation to Diethyl Ethylphenylmalonate: Diethyl phenylmalonate is alkylated with ethyl bromide using sodium ethoxide as the base.[13]
Protocol 2: Condensation with Urea to Yield Phenobarbital
Materials:
Diethyl ethylphenylmalonate
Urea
Sodium methoxide
Methanol
Procedure:
Prepare a solution of sodium methoxide in methanol.
Add dry urea to the sodium methoxide solution.
Slowly add diethyl ethylphenylmalonate to the urea-methoxide mixture.[13][15]
Heat the reaction mixture to drive the condensation and cyclization.
After the reaction is complete, work up the mixture by acidification to precipitate the crude phenobarbital.
Purify the crude product by recrystallization from a suitable solvent, such as ethanol.[13]
Expertise & Experience: The order of addition of reagents in the final condensation step can significantly impact the yield. Adding urea to the sodium methoxide solution before the addition of the malonic ester has been shown to give a higher yield.[15] The use of a strong base like sodium ethoxide or methoxide is essential to deprotonate the urea and facilitate the condensation.
The synthesis of neuropharmacological agents is a testament to the power of organic chemistry to address critical medical needs. The examples of sertraline, diazepam, and phenobarbital illustrate the diverse strategies employed to construct complex molecular architectures with specific biological activities. A deep understanding of reaction mechanisms, the ability to control stereochemistry, and the careful selection of reagents and reaction conditions are paramount to the successful development of these life-changing medicines. As our understanding of the complexities of the central nervous system continues to grow, so too will the demand for innovative synthetic methodologies to create the next generation of neuropharmacological therapies.
References
Diazepam (Valium) Synthesis. designer-drug .com. Available at: [Link].
A concise total synthesis of (R)-fluoxetine, a potent and selective serotonin reuptake inhibitor. SciELO. Available at: [Link].
Synthesis of Drug Intermediates in Carbon Dioxide. Nottingham ePrints. Available at: [Link].
Synthesis of Prozac (Fluoxetine). Chemistry Steps. Available at: [Link].
Synthesis of Fluoxetine. Bridgewater College Digital Commons. Available at: [Link].
Synthesis of Phenobarbital, An anticonvulsant Drug. ThaiScience. Available at: [Link].
Improved Industrial Synthesis of Antidepressant Sertraline. ACS Publications. Available at: [Link].
Novel Synthetic Route to Fluoxetine. Taylor & Francis. Available at: [Link].
New synthesis of diazepam. ACS Publications. Available at: [Link].
Synthesis of diazepam[4] 1: 2-amino-5-chlorobenzophenone; 2: glycine... ResearchGate. Available at: [Link].
Synthesis of Diazepam. Chemistry Steps. Available at: [Link].
Development of an Efficient, High Purity Continuous Flow Synthesis of Diazepam. Frontiers. Available at: [Link].
Process for the preparation of sertraline hydrochloride form ii. Google Patents.
Fluoxetine process from benzoylpropionic acid. Google Patents.
CNS Drug Discovery | Physicochemical optimisation. Domainex. Available at: [Link].
SYNTHESIS OF BARBITURIC ACID DERIVATIVES. Georgia Institute of Technology. Available at: [Link].
Rational approaches for the design of various GABA modulators and their clinical progression. PMC. Available at: [Link].
Synthesis of GABA and the GABAA receptor with agonist and antagonist binding sites. ResearchGate. Available at: [Link].
In Silico Methods for the Discovery of Orthosteric GABAB Receptor Compounds. MDPI. Available at: [Link].
Formulation and stability study of an oral paediatric phenobarbital 1% solution containing hydroxypropyl-β-cyclodextrins. PMC. Available at: [Link].
Synthesis of GABAA Receptor Agonists and Evaluation of their α-Subunit Selectivity and Orientation in the GABA Binding Site. ACS Publications. Available at: [Link].
Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility. PMC. Available at: [Link].
Synthesis, Characterization, Identification and Quantification of Sertraline Hydrochloride Related Impurities. ResearchGate. Available at: [Link].
Synthesis, Characterization, Identification and Quantification of Sertraline Hydrochloride Related Impurities. Hilaris. Available at: [Link].
Partial Purification and Characterization of the Human Placental Serotonin Transporter. PubMed. Available at: [Link].
Sertraline – isolation methods and quantitation in biological material. Psychiatria Polska. Available at: [Link].
Antidepressant specificity of serotonin transporter suggested by three LeuT-SSRI structures. Nature. Available at: [Link].
Application Note: High-Throughput Screening (HTS) Workflows for Benzazepine-Based GPCR Modulators
Introduction & Scientific Rationale Benzazepines represent a highly privileged heterocyclic scaffold in medicinal chemistry, characterized by a benzene ring fused to an azepine ring. Derivatives of this class have yielde...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Rationale
Benzazepines represent a highly privileged heterocyclic scaffold in medicinal chemistry, characterized by a benzene ring fused to an azepine ring. Derivatives of this class have yielded significant clinical therapeutics, including the dopamine D1 receptor partial agonist fenoldopam, the serotonin 5-HT2C receptor agonist lorcaserin, and the vasopressin V2 receptor antagonist tolvaptan[1][2][3]. Because the primary pharmacological targets for benzazepines are G protein-coupled receptors (GPCRs), developing robust, high-throughput screening (HTS) assays is critical for hit identification and lead optimization[4].
This application note details a comprehensive, self-validating HTS workflow designed to evaluate libraries of novel benzazepine derivatives. The protocol utilizes a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP assay as the primary screen, followed by a Bioluminescence Resonance Energy Transfer (BRET)
β
-arrestin recruitment assay for orthogonal validation and biased agonism profiling.
The Causality Behind the Assay Choices
Why TR-FRET for Primary Screening? Benzazepine derivatives often possess conjugated aromatic systems that exhibit intrinsic autofluorescence. Standard fluorescence intensity assays are susceptible to high background noise and inner-filter effects, leading to false positives or negatives. TR-FRET mitigates this by utilizing long-lifetime lanthanide fluorophores (e.g., Europium). By introducing a microsecond time delay before signal measurement, short-lived background autofluorescence decays completely, ensuring an exceptionally high signal-to-noise ratio[5].
Why an Orthogonal
β
-Arrestin Assay? GPCRs exhibit pluridimensional signaling. A benzazepine derivative might act as a potent antagonist in the G protein-mediated cAMP pathway but actively recruit
β
-arrestin (biased agonism), leading to receptor internalization or alternative signaling cascades[6]. An orthogonal screen is essential to create a self-validating system, confirming the compound's mechanism of action and ruling out assay-specific artifacts.
Experimental Workflow & Logic
GPCR signaling pathways and corresponding HTS assay logic for benzazepine derivatives.
Objective: Quantify intracellular cAMP modulation by benzazepine derivatives targeting Gs-coupled (e.g., D1R) or Gi-coupled (e.g., V2R) receptors.
Mechanistic Note: For Gs-coupled targets, the assay measures direct cAMP accumulation. For Gi-coupled targets, cells must be pre-stimulated with Forskolin (an adenylyl cyclase activator) to raise basal cAMP levels, allowing the detection of Gi-mediated cAMP inhibition[7][8].
Materials:
CHO-K1 or HEK293 cells stably expressing the target GPCR.
Cell Preparation: Harvest stable cells and resuspend in stimulation buffer (HBSS, 5 mM HEPES, 0.1% BSA, 0.5 mM IBMX, pH 7.4). Causality: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Its inclusion prevents the degradation of synthesized cAMP, ensuring the signal accumulates linearly with receptor activation[7].
Compound Dispensing: Dispense 50 nL of benzazepine derivatives (in 100% DMSO) into the 384-well plate using an acoustic liquid handler. Causality: Acoustic dispensing eliminates disposable tip waste, minimizes volume transfer errors, and prevents cross-contamination.
Cell Addition: Add 10 µL of the cell suspension (approx. 1,500 cells/well) to the assay plates.
Incubation: Incubate for 30 minutes at Room Temperature (RT). Causality: A 30-minute window is optimal for peak cAMP accumulation before receptor desensitization mechanisms (like arrestin binding) significantly deplete the active receptor pool.
Detection Reagents: Add 5 µL of Europium (Eu)-cAMP tracer and 5 µL of ULight-labeled anti-cAMP monoclonal antibody[5]. Causality: This initiates a competitive immunoassay. Unlabeled endogenous cAMP produced by the cells competes with the Eu-cAMP tracer for antibody binding sites, which proportionally decreases the TR-FRET signal[5][8].
Equilibration: Incubate for 1 hour at RT in the dark.
Reading: Read the plate on a TR-FRET compatible microplate reader. Excitation at 320/340 nm; Emission at 615 nm (Donor) and 665 nm (Acceptor). Calculate the 665/615 ratio to determine cAMP concentrations against a standard curve[5][8].
Objective: Confirm primary hits and evaluate signaling bias to ensure the benzazepine derivative is not an assay artifact.
Procedure:
Transfection: Co-transfect HEK293 cells with GPCR-Rluc8 (donor) and
β
-Arrestin-Venus (acceptor) constructs.
Plating: Plate cells in 384-well white plates and incubate for 24 hours at 37°C.
Stimulation: Add benzazepine hits at varying concentrations and incubate for 15-30 minutes.
Detection: Add Coelenterazine-h (BRET substrate) and read immediately. Calculate the Venus/Rluc8 emission ratio. Causality: Close proximity (<10 nm) of the activated receptor and recruited arrestin allows non-radiative energy transfer. This validates direct target engagement independent of downstream enzymatic amplification[6].
Data Presentation & Quality Control
A self-validating HTS system relies on rigorous statistical parameters. The Z'-factor is the gold standard for evaluating assay robustness, calculated based on the separation between positive and negative controls[9].
Table 1: Representative HTS Quality Control Metrics for Benzazepine Library Screen
Table 2: Pharmacological Profiling of Top Benzazepine Hits (D1R Agonism)
Compound ID
TR-FRET cAMP EC50 (nM)
Emax (% of Dopamine)
β
-Arrestin EC50 (nM)
Bias Factor (
ΔΔ
Log(Emax/EC50))
Fenoldopam (Ctrl)
12.5
100%
45.2
0.00 (Reference)
BZ-001
4.2
95%
18.5
-0.12 (Balanced Agonist)
BZ-045
8.9
110%
>10,000
+2.45 (G-protein Biased)
BZ-112
150.0
45%
85.0
-1.80 (
β
-Arrestin Biased)
Conclusion
By integrating a highly sensitive TR-FRET cAMP primary screen with an orthogonal BRET
β
-arrestin assay, researchers can confidently identify and characterize novel benzazepine derivatives. This workflow not only mitigates compound-specific artifacts like autofluorescence but also provides deep mechanistic insights into receptor pharmacology, accelerating the development of targeted therapeutics for renal, cardiovascular, and neurological indications.
Application Notes and Protocols: Utilizing (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one in Fragment-Based Drug Discovery
Introduction: The Strategic Advantage of the Benzazepinone Scaffold in FBDD Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of high-quality lead compounds. B...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Advantage of the Benzazepinone Scaffold in FBDD
Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of high-quality lead compounds. By screening low molecular weight fragments (typically < 300 Da), FBDD allows for a more efficient exploration of chemical space and often yields hits with superior ligand efficiency.[1][2] The success of any FBDD campaign is critically dependent on the rational design and curation of the fragment library.[2] Within this context, the concept of "privileged scaffolds" – molecular frameworks that can bind to a variety of biological targets – offers a significant strategic advantage.
The benzazepine scaffold is one such privileged structure, with derivatives demonstrating a wide range of pharmacological activities, including acting as glycogen phosphorylase inhibitors and dopamine receptor ligands. This broad bioactivity suggests a conformational and functional adaptability that makes it an ideal starting point for FBDD campaigns. This guide provides detailed application notes and protocols for the utilization of a specific, high-potential fragment, (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one , in FBDD workflows.
The Fragment: (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a chiral, semi-rigid fragment that embodies several key features desirable for FBDD. Its benzazepinone core provides a three-dimensional architecture that can present functional groups in distinct vectors, increasing the probability of meaningful interactions with a protein binding site. The (S)-enantiomer provides stereochemical definition, which is crucial for understanding structure-activity relationships (SAR) from the outset.
Physicochemical Properties and "Rule of Three" Compliance
A critical first step in qualifying a fragment for library inclusion is to assess its physicochemical properties against established guidelines, most notably the "Rule of Three" (Ro3).[3][4][5]
As demonstrated in the table, (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one comfortably adheres to the Ro3, indicating favorable properties for aqueous solubility and oral bioavailability, which are advantageous for downstream drug development.
Synthesis and Stereochemical Control
The enantioselective synthesis of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is a critical consideration for its use in FBDD. While several methods exist for the synthesis of the racemic compound, achieving high enantiomeric excess for the (S)-isomer is paramount. Asymmetric synthesis strategies, often involving chiral catalysts or auxiliaries, are employed to this end. A general synthetic approach involves the cyclization of a suitable ortho-substituted aniline precursor. The stereocenter at the 3-position is typically introduced via an asymmetric reduction or amination step. Researchers should consult specialized synthetic literature for detailed, optimized protocols to ensure high purity and enantiomeric excess of the fragment.
A typical FBDD campaign involves a tiered approach, starting with primary screening to identify binders, followed by hit validation and characterization, and finally, hit-to-lead optimization.
Caption: FBDD workflow from fragment screening to lead compound.
Protocols for Screening and Validation
The weak binding affinities of fragments necessitate the use of sensitive biophysical techniques for their detection.[7] Nuclear Magnetic Resonance (NMR) spectroscopy and Surface Plasmon Resonance (SPR) are workhorse methods for primary screening, while Isothermal Titration Calorimetry (ITC) is often employed for orthogonal hit validation.
Protocol 1: Primary Screening by Protein-Observed NMR Spectroscopy
Protein-observed NMR experiments, such as the ¹H-¹⁵N Heteronuclear Single Quantum Coherence (HSQC) experiment, are highly robust for fragment screening.[7][8][9] Binding of a fragment to a ¹⁵N-labeled protein induces chemical shift perturbations (CSPs) in the signals of amino acid residues at or near the binding site.
I. Sample Preparation:
Express and purify the target protein with uniform ¹⁵N-labeling.
Prepare a stock solution of the ¹⁵N-labeled protein at a concentration of 50-100 µM in a suitable NMR buffer (e.g., 50 mM phosphate buffer, 150 mM NaCl, pH 7.4).
Prepare a stock solution of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one at 100 mM in d6-DMSO.
Create a fragment cocktail by combining the stock solution of the target fragment with other fragments from the library, ensuring no signal overlap in their ¹H NMR spectra. The final concentration of each fragment in the cocktail should be around 10 mM.
II. NMR Data Acquisition:
Acquire a reference ¹H-¹⁵N HSQC spectrum of the ¹⁵N-labeled protein in the NMR buffer containing 1% d6-DMSO.
Add the fragment cocktail to the protein sample to a final concentration of 200-500 µM for each fragment.
Acquire a second ¹H-¹⁵N HSQC spectrum under the same conditions as the reference spectrum.
III. Data Analysis and Hit Deconvolution:
Overlay the reference and fragment-bound spectra.
Identify significant CSPs, which are indicative of a binding event.
If CSPs are observed, deconvolute the cocktail by testing each fragment individually to identify the binder.
For confirmed hits, perform a titration experiment by adding increasing concentrations of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one to the ¹⁵N-labeled protein and monitoring the CSPs to determine the dissociation constant (Kd).
Protocol 2: Primary Screening by Surface Plasmon Resonance (SPR)
SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip upon ligand binding, allowing for the real-time monitoring of binding events.[10][11][12]
I. Assay Development:
Immobilize the target protein onto a suitable sensor chip (e.g., CM5 chip via amine coupling).
Optimize the immobilization level to achieve a good signal-to-noise ratio while avoiding mass transport limitations.
Prepare a running buffer that minimizes non-specific binding (e.g., HBS-EP+ with 1-5% DMSO).
II. Primary Screen:
Prepare a stock plate of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one and other fragments at a concentration of 10 mM in 100% DMSO.
Dilute the fragments to a final screening concentration (e.g., 100 µM) in running buffer.
Inject the fragment solutions over the immobilized protein surface and a reference surface (without protein or with an irrelevant protein).
Monitor the binding response in real-time. A response significantly above the reference surface indicates a potential hit.
III. Hit Confirmation and Characterization:
For initial hits, perform a dose-response analysis by injecting a series of concentrations of the fragment to confirm binding and determine the equilibrium dissociation constant (KD).
Analyze the sensorgrams to obtain kinetic parameters (association and dissociation rate constants, ka and kd).
Protocol 3: Orthogonal Hit Validation by Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction (ΔH, ΔS, and stoichiometry).[13][14][15] It serves as an excellent orthogonal method to validate hits from primary screens.
I. Sample Preparation:
Prepare the purified target protein at a concentration of 10-50 µM in a suitable buffer (e.g., phosphate or HEPES buffer).
Prepare (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one at a concentration 10-20 times that of the protein in the same buffer. Ensure precise concentration determination for both protein and ligand.
II. ITC Experiment:
Load the protein solution into the sample cell and the fragment solution into the injection syringe.
Perform a series of injections of the fragment into the protein solution while monitoring the heat changes.
Perform a control experiment by injecting the fragment into the buffer alone to account for the heat of dilution.
III. Data Analysis:
Subtract the heat of dilution from the binding data.
Fit the integrated heat data to a suitable binding model (e.g., one-site binding model) to determine the binding affinity (KD), enthalpy change (ΔH), and stoichiometry (n).
Hit-to-Lead Optimization Strategies
Once (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one is confirmed as a hit, the next phase is to evolve this low-affinity fragment into a potent lead compound. This is typically guided by structural information obtained from X-ray crystallography or NMR. The primary strategies for hit-to-lead optimization are fragment growing, linking, and merging.
Caption: Hit-to-lead optimization strategies for a fragment hit.
Fragment Growing: This strategy involves adding chemical functionality to the core fragment to engage with adjacent pockets in the protein's binding site. For (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one, the primary amine at the 3-position and the aromatic ring are excellent vectors for growth. For example, acylation or alkylation of the amine can introduce new interactions, while substitution on the benzene ring can explore hydrophobic or polar pockets.
Fragment Linking: If a second fragment is found to bind in a nearby pocket, a linker can be designed to connect the two fragments. This can lead to a significant increase in affinity due to the chelate effect. The feasibility of this approach is highly dependent on the relative orientation and distance between the two fragments.
Fragment Merging: If another hit fragment shares overlapping binding features with (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one, a new molecule can be designed that incorporates the key binding elements of both. This can result in a more potent and structurally novel lead compound.
Conclusion
(S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one represents a high-quality starting point for fragment-based drug discovery campaigns. Its adherence to the "Rule of Three," coupled with the privileged nature of the benzazepinone scaffold, makes it a valuable addition to any fragment library. The detailed protocols provided herein for NMR, SPR, and ITC offer a robust framework for its screening and validation. By leveraging the power of FBDD and the strategic advantages of this particular fragment, researchers can significantly enhance their ability to discover novel and potent lead compounds for a wide range of therapeutic targets.
Technical Support Center: Purification of 3-Aminobenzazepinone Isomers
Welcome to the technical support center for the purification of 3-aminobenzazepinone isomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the purification of 3-aminobenzazepinone isomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of isolating stereochemically pure 3-aminobenzazepinones. As a class of compounds with significant potential in medicinal chemistry, achieving high enantiomeric or diastereomeric purity is often a critical determinant of therapeutic efficacy and safety.
This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges you may encounter during your purification workflows. The advice herein is grounded in established principles of separation science and tailored to the unique structural characteristics of the 3-aminobenzazepinone scaffold.
I. Understanding the Challenge: The Stereochemistry of 3-Aminobenzazepinone
The 3-aminobenzazepinone core contains at least one stereocenter at the C3 position, where the amino group is attached. Depending on the substitution pattern on the aromatic ring or the nitrogen atom, additional stereocenters may be present, leading to the possibility of both enantiomeric and diastereomeric mixtures. The purification of these isomers is a non-trivial task due to their similar physicochemical properties.
II. Troubleshooting Guide: Common Issues in 3-Aminobenzazepinone Isomer Purification
This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable protocols.
Chromatographic Methods (HPLC/SFC)
Question: Why am I observing poor or no separation of my 3-aminobenzazepinone enantiomers on a chiral HPLC column?
Answer:
Poor enantiomeric resolution is a common hurdle and can stem from several factors related to the analyte, stationary phase, and mobile phase.
Causality: Enantiomeric separation on a chiral stationary phase (CSP) relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector.[1] The stability of these complexes differs for each enantiomer, leading to different retention times. If the interactions are too weak or non-selective, no resolution will occur. The basicity of the amine in 3-aminobenzazepinone can also lead to strong, non-specific interactions with acidic sites on the silica backbone of the CSP, causing peak tailing and poor resolution.
Troubleshooting Workflow:
dot
graph TD {
A[Poor Enantiomeric Resolution] --> B{Is the Chiral Stationary Phase (CSP) appropriate?};
B -->|No| C[Screen Different CSPs (e.g., polysaccharide-based, Pirkle-type)];
B -->|Yes| D{Optimize Mobile Phase};
D -->|Partial Improvement| E{Optimize Temperature};
D -->|No Improvement| F[Check Column Health];
E --> G[Fine-tune Flow Rate];
C --> H[Successful Separation];
G --> H;
F --> I[Flush or Replace Column];
}
Caption: Troubleshooting workflow for poor enantiomeric resolution.
Step-by-Step Protocols:
CSP Selection: If you are using a new 3-aminobenzazepinone derivative, a preliminary screening of different CSPs is highly recommended. Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are often a good starting point for their broad applicability in separating chiral amines.[1][2][3] Pirkle-type or macrocyclic antibiotic CSPs can also be effective.[1]
Mobile Phase Optimization:
Normal Phase: A typical mobile phase consists of a non-polar solvent (e.g., hexane or heptane) with a polar modifier (e.g., isopropanol, ethanol). Systematically vary the concentration of the polar modifier. A lower concentration often increases retention and may improve resolution, but can also lead to broader peaks.
Reverse Phase: For more polar derivatives, a reversed-phase method using acetonitrile or methanol with an aqueous buffer may be suitable.
Additives: To mitigate the peak tailing caused by the basic amine, add a small amount of a competing base to the mobile phase. For normal phase, 0.1-0.5% diethylamine (DEA) or triethylamine (TEA) is common. For reversed-phase, 0.1% trifluoroacetic acid (TFA) or formic acid can improve peak shape, but be mindful of the potential for ion-pairing.
Temperature Optimization: Temperature can have a significant impact on chiral recognition. Lowering the temperature often enhances the stability of the diastereomeric complexes, leading to better resolution. Conversely, a higher temperature can improve peak efficiency. It is advisable to screen a range of temperatures (e.g., 15°C to 40°C).
Column Health: If the column has been used extensively, it may be contaminated or have a void at the head. A simple first step is to reverse the column (if permitted by the manufacturer) and flush it with a strong solvent.[4]
Question: My 3-aminobenzazepinone diastereomers are co-eluting or poorly resolved in my achiral HPLC system. What should I do?
Answer:
While diastereomers have different physical properties and should be separable on achiral stationary phases, achieving baseline resolution can still be challenging if their structures are very similar.
Causality: The separation of diastereomers on an achiral phase is governed by differences in their polarity and steric interactions with the stationary phase. If these differences are minimal, the compounds will have very similar retention times.
Troubleshooting Steps:
Optimize the Mobile Phase: Perform a systematic gradient optimization. A shallower gradient can often improve the resolution of closely eluting peaks. Also, try different solvent combinations (e.g., switching from methanol to acetonitrile in reversed-phase) to alter the selectivity.
Change the Stationary Phase: If mobile phase optimization is insufficient, a different stationary phase may be necessary. For instance, if you are using a C18 column, switching to a phenyl-hexyl or a cyano column can provide different selectivity due to alternative interaction mechanisms (e.g., π-π interactions).
Consider Temperature: As with chiral separations, temperature can affect the separation of diastereomers. Experiment with different column temperatures to see if it improves resolution.
Crystallization Methods
Question: I am attempting a diastereomeric resolution of my 3-aminobenzazepinone using a chiral acid, but I am not getting any crystals. What could be the problem?
Answer:
The inability to form crystals during a diastereomeric resolution can be due to several factors, including solvent choice, supersaturation, and the intrinsic properties of the diastereomeric salts.
Causality: Diastereomeric resolution by crystallization relies on the differential solubility of the two diastereomeric salts formed from the racemic amine and a chiral resolving agent.[] If both salts are highly soluble in the chosen solvent, or if the solution is not sufficiently supersaturated, crystallization will not occur.
Troubleshooting Workflow:
dot
graph TD {
A[No Crystals Formed] --> B{Is the solution supersaturated?};
B -->|No| C[Concentrate the solution or add an anti-solvent];
B -->|Yes| D{Is the solvent appropriate?};
D -->|No| E[Screen a range of solvents with varying polarities];
D -->|Yes| F{Induce Crystallization};
F --> G[Scratch the flask or add seed crystals];
C --> H[Crystals Form];
E --> H;
G --> H;
}
Caption: Troubleshooting workflow for failed crystallization.
Step-by-Step Protocols:
Solvent Screening: This is the most critical parameter. A good crystallization solvent is one in which the compound has moderate solubility at high temperatures and low solubility at low temperatures. Screen a variety of solvents with different polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof).
Achieving Supersaturation:
Concentration: If the compound is too soluble, carefully evaporate some of the solvent to increase the concentration.
Anti-Solvent Addition: An anti-solvent is a solvent in which your compound is insoluble but is miscible with your crystallization solvent. Add the anti-solvent dropwise to your solution until it becomes slightly turbid, then add a small amount of the primary solvent to redissolve the precipitate before cooling.
Inducing Crystallization:
Seeding: If you have a small amount of the desired pure diastereomer, add a single crystal to the supersaturated solution. This will provide a template for crystal growth.
Scratching: Gently scratching the inside of the flask at the air-solvent interface with a glass rod can create microscopic imperfections that serve as nucleation sites.
Question: My crystallization is yielding a product with low diastereomeric excess. How can I improve the purity?
Answer:
Low diastereomeric excess (d.e.) after crystallization indicates that the solubilities of the two diastereomeric salts are too similar in the chosen solvent system, or that the crystallization process was too rapid.
Causality: The efficiency of a diastereomeric resolution is dependent on the large difference in solubility between the two diastereomers. If this difference is small, the resulting crystals will be enriched in the less soluble diastereomer, but not pure. Rapid cooling can also trap the more soluble diastereomer in the crystal lattice.
Troubleshooting Steps:
Recrystallization: A single crystallization is often not enough. Perform one or more recrystallizations of the enriched product. With each step, the d.e. should increase.
Slower Cooling: Allow the crystallization mixture to cool to room temperature slowly, and then place it in a refrigerator or freezer. Slow cooling promotes the formation of more ordered, and thus purer, crystals.
Solvent Optimization: Re-visit your solvent screening. A different solvent or solvent mixture may provide a greater difference in the solubilities of the diastereomeric salts.
Choice of Resolving Agent: If extensive optimization of the crystallization conditions fails, consider using a different chiral resolving agent. For basic amines like 3-aminobenzazepinone, common choices include tartaric acid derivatives (e.g., dibenzoyl-L-tartaric acid), mandelic acid, or camphorsulfonic acid.[]
III. Frequently Asked Questions (FAQs)
Q1: What is the best starting point for developing a chiral HPLC method for a novel 3-aminobenzazepinone derivative?
A1: The most efficient approach is to start with a column screening protocol using a set of well-established chiral stationary phases. Polysaccharide-based columns (e.g., Chiralpak® IA, IB, IC, etc.) are a highly recommended first choice due to their broad enantioselectivity for a wide range of compounds, including chiral amines.[3] A typical screening mobile phase for these columns would be a mixture of hexane/isopropanol or hexane/ethanol, often with a small amount of an amine additive like DEA or TEA to improve peak shape.
Q2: Can I use Supercritical Fluid Chromatography (SFC) for the purification of 3-aminobenzazepinone isomers?
A2: Yes, SFC is an excellent technique for chiral separations and is often considered a "green" alternative to HPLC due to the use of supercritical CO2 as the primary mobile phase component.[] Chiral SFC often provides faster separations and higher efficiency than HPLC. The same chiral stationary phases used in HPLC can be used in SFC. A typical mobile phase for chiral SFC would be CO2 with a polar co-solvent such as methanol or ethanol, and an amine additive is also commonly used.
Q3: For a diastereomeric resolution, how do I choose the right chiral resolving agent for my 3-aminobenzazepinone?
A3: The selection of a resolving agent is largely empirical, but some general guidelines can be followed. Since 3-aminobenzazepinone is a base, you will need a chiral acid. Common and commercially available chiral acids include:
(R)- or (S)-Mandelic acid
Derivatives of tartaric acid, such as (+)-di-p-toluoyl-D-tartaric acid or (-)-dibenzoyl-L-tartaric acid
(1R)- or (1S)-(-)-Camphor-10-sulfonic acid
It is advisable to perform small-scale screening experiments with several different resolving agents in a few different solvents to quickly identify promising conditions for crystallization.
Q4: How can I confirm the absolute configuration of my purified 3-aminobenzazepinone enantiomers?
A4: The most definitive method for determining absolute configuration is single-crystal X-ray crystallography. If you can grow a suitable crystal of either the pure enantiomer or a diastereomeric salt, this method will provide an unambiguous assignment. Other techniques include:
Vibrational Circular Dichroism (VCD): This spectroscopic technique can determine the absolute configuration in solution by comparing the experimental spectrum to a computationally predicted spectrum.
Comparison to a known standard: If an enantiomerically pure standard is available, its retention time on a chiral HPLC column or its optical rotation can be compared to your purified sample.
Chiral derivatization: Derivatizing the amine with a chiral reagent of known absolute configuration to form diastereomers, which can then be analyzed by NMR or X-ray crystallography.
Q5: Are there any special handling or storage considerations for purified 3-aminobenzazepinone isomers?
A5: Like many amines, 3-aminobenzazepinones can be susceptible to air oxidation over time. It is recommended to store purified samples under an inert atmosphere (e.g., nitrogen or argon) and at low temperatures to minimize degradation. If the compound is a free base, it may also be hygroscopic. Storing it as a salt (e.g., a hydrochloride salt) can improve its stability and handling properties.
IV. Data Summary Tables
Table 1: Recommended Starting Conditions for Chiral HPLC Method Development
Parameter
Recommendation
Rationale
Stationary Phase
Polysaccharide-based (e.g., Amylose or Cellulose tris(3,5-dimethylphenylcarbamate))
A common starting point for normal-phase chiral separations. The amine additive improves peak shape.
Flow Rate
1.0 mL/min
Standard analytical flow rate.
Temperature
25 °C
A good initial temperature before optimization.
Detection
UV (e.g., 254 nm, or based on the chromophore of your derivative)
Most benzazepinones have a strong UV chromophore.
Table 2: Common Chiral Resolving Agents for Amines
Resolving Agent
Acid Type
Comments
(R)-(-)-Mandelic Acid
Carboxylic Acid
Often forms crystalline salts.
(+)-Dibenzoyl-D-tartaric acid
Carboxylic Acid
A widely used and effective resolving agent.
(1S)-(+)-10-Camphorsulfonic acid
Sulfonic Acid
A strong acid that can form stable salts.
V. References
An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). (2021). SciSpace. Available at: [Link]
HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order. ResearchGate. Available at: [Link]
Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. Available at: [Link]
New Brush-Type Chiral Stationary Phases for Enantioseparation of Pharmaceutical Drugs. (2019). Molecules. Available at: [Link]
Enantioselective synthesis of (−)-tetrabenazine via continuous crystallization-induced diastereomer transformation. PubMed Central. Available at: [Link]
A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]
HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. Available at: [Link]
Separation of diastereomers by crystallization with seeding. Reddit. Available at: [Link]
Crystallization-Induced Diastereomer Transformations of Donor-Acceptor Cyclopropanes. ACS Publications. Available at: [Link]
Crystallization-Induced Diastereomer Transformations of Donor–Acceptor Cyclopropanes. PubMed Central. Available at: [Link]
HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. (2016). MDPI. Available at: [Link]
Chiral HPLC Separations. Phenomenex. Available at: [Link]
Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea). Available at: [Link]
Identification and characterization of synthesis byproducts and impurities
For Researchers, Scientists, and Drug Development Professionals Welcome to the Application Support Center. As drug synthesis scales from discovery to commercial manufacturing, the emergence of unexpected byproducts and d...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the Application Support Center. As drug synthesis scales from discovery to commercial manufacturing, the emergence of unexpected byproducts and degradants is inevitable. This guide is designed by senior application scientists to help you troubleshoot complex impurity profiles. We focus not just on what to do, but the mechanistic causality behind each analytical choice, ensuring your workflows are robust, self-validating, and compliant with global regulatory standards.
Impurity Triage & Troubleshooting Workflow
Before diving into complex instrumentation, it is critical to map your analytical strategy against regulatory requirements. The following decision tree dictates when to isolate, when to elucidate, and when to assess for toxicity.
Fig 1: Decision tree for impurity identification and qualification based on ICH Q3A/M7.
Frequently Asked Questions (FAQs)
Section A: Detection & Isolation
Q: We are observing a co-eluting degradant peak in our API stability samples. How can we determine its accurate mass without extensive LC method redevelopment?A: Transition your analysis to Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), utilizing a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap system[1].
Causality: HRMS provides mass accuracy of < 5 ppm. Even if the impurity co-elutes with the API, HRMS can separate nominal isobaric interferences by exact mass in the extraction ion chromatogram (EIC). This allows you to calculate the precise empirical formula of the impurity, drastically narrowing down structural candidates before isolation is attempted[2]. If you are working with complex modalities like oligonucleotides, ensure you use volatile, MS-compatible ion-pairing reagents (e.g., pentylamine/HFIP) to minimize adduct formation and prevent in-source artifacts that mimic impurities[3].
Q: Our LC-HRMS suggests a mass shift of +16 Da (oxidation), but we need to confirm the exact site of oxidation. How do we isolate it effectively?A: You must scale up to Preparative HPLC to isolate >1 mg of the impurity for Nuclear Magnetic Resonance (NMR) spectroscopy.
Causality: While MS/MS fragmentation can suggest the region of oxidation, positional isomers often yield identical fragmentation patterns. NMR is strictly required for unequivocal spatial assignment[4]. Critical Step: When transferring your analytical method to Prep-HPLC, you must replace non-volatile buffers (like phosphates) with volatile alternatives (ammonium formate or acetate). Non-volatile salts will precipitate during fraction lyophilization, severely suppressing the NMR signal and ruining the structural elucidation effort.
Section B: Structural Elucidation
Q: We have isolated 2 mg of an unknown byproduct. What is the most robust NMR strategy to elucidate its structure without a reference standard?A: Employ a self-validating suite of 1D and 2D NMR techniques[5].
Causality: 1H NMR provides the total proton count and chemical environments, but it cannot detect "blind spots" like quaternary carbons. You must use 2D Heteronuclear Multiple Bond Correlation (HMBC) to map connectivity. HMBC shows correlations across 2-3 bonds, allowing you to link isolated spin systems across heteroatoms (O, N, S) or quaternary centers[4]. By combining the exact mass formula from HRMS with the carbon/proton backbone mapped by 2D NMR, the structural assignment becomes a closed, self-validating loop.
Section C: Regulatory Thresholds & Genotoxicity
Q: At what concentration must we structurally identify an impurity?A: This is dictated by the ICH Q3A(R2) guidelines for new drug substances[6]. The threshold is inversely proportional to the Maximum Daily Dose (MDD) of the drug. For an MDD of ≤ 2g/day, any impurity present at 0.10% (or yielding 1.0 mg per day intake, whichever is lower) must be structurally identified[7].
Q: Our elucidated byproduct contains an aromatic amine, which is a structural alert for mutagenicity. How do we manage this?A: You must evaluate the impurity under the ICH M7(R2) framework[8].
Causality: DNA-reactive (mutagenic) impurities pose carcinogenic risks at trace levels far below standard ICH Q3A thresholds[9]. You must run the structure through two complementary in silico (Q)SAR predictive models (one expert-rule based, one statistical)[10]. If the impurity is flagged as a Class 2 or Class 3 mutagen, it must be controlled in the final drug substance at or below the Threshold of Toxicological Concern (TTC) of 1.5 μ g/day to ensure a negligible lifetime cancer risk[8][11].
Quantitative Data Presentation
Table 1: ICH Q3A(R2) Thresholds for Impurities in New Drug Substances [6][7]
Maximum Daily Dose (MDD)
Reporting Threshold
Identification Threshold
Qualification Threshold
≤ 2g / day
0.05%
0.10% or 1.0 mg/day intake*
0.15% or 1.0 mg/day intake*
> 2g / day
0.03%
0.05%
0.05%
*Whichever is lower.
Table 2: Analytical Techniques for Impurity Profiling [2][4][12]
Identifies functional groups and structural subunits via bond cleavage.
1D 1H/13C NMR
Proton/Carbon Environments
Quantifies proton ratios; identifies hybridization states (sp2 vs sp3).
| 2D NMR (HMBC/HSQC) | Atomic Connectivity | Maps 2-3 bond couplings; bridges quaternary carbons and heteroatoms. |
Experimental Protocols
Protocol 1: LC-HRMS Impurity Profiling Workflow
This protocol ensures the detection of trace impurities without in-source degradation artifacts.
Sample Preparation: Dissolve the API in a highly organic diluent (e.g., 85:15 Methanol:Water) to a concentration of 1 mg/mL. Causality: High concentrations are required to detect impurities at the 0.05% reporting threshold[2].
Chromatographic Separation: Inject 10 µL onto a sub-2 µm C18 column. Use a shallow gradient (e.g., 5% to 95% organic over 20 minutes) to maximize peak capacity and resolve closely eluting isomers.
HRMS Acquisition: Operate the Q-TOF or Orbitrap in positive/negative polarity switching mode. Set the capillary voltage to a moderate level (e.g., 3.0 kV) and lower the fragmentor voltage. Causality: High fragmentor voltages can cause fragile impurities (like N-oxides or glucuronides) to fragment in the source, falsely presenting as the parent API mass.
Self-Validation Step: Compare the isotopic distribution of the impurity peak against the theoretical model generated by the software. A match score of >90% validates the proposed empirical formula.
Protocol 2: Isolation and 2D NMR Structural Elucidation
This protocol guarantees high-purity isolation and unequivocal structural assignment.
Method Translation (Analytical to Prep): Convert the analytical LC method to a preparative scale. Replace any phosphate buffers with 10 mM Ammonium Formate (pH 3.0) or Ammonium Acetate (pH 6.0).
Fraction Collection: Perform repeated injections on the Prep-HPLC, utilizing mass-triggered fraction collection targeting the exact mass of the impurity.
Lyophilization: Pool the fractions and freeze-dry (lyophilize) for 48 hours. Causality: Complete removal of water and volatile buffers is mandatory, as residual water will create a massive suppression peak at 4.7 ppm in the 1H NMR spectrum, obscuring critical impurity signals[5].
NMR Acquisition: Dissolve the dried powder in 600 µL of deuterated solvent (e.g., DMSO-d6). Acquire 1D 1H, 1D 13C, COSY, HSQC, and HMBC spectra[4].
Self-Validation Step: Tally the degrees of unsaturation (Rings + Double Bonds) derived from the HRMS empirical formula. Map the structure using the 2D NMR correlations. If the final drawn structure perfectly accounts for the HRMS degrees of unsaturation and all HMBC cross-peaks without any orphaned atoms, the structural elucidation is definitively validated.
References
Guidance for Industry: Q3A Impurities in New Drug Substances, FDA / ICH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHlqMJLH5Iu_oVjVgaFl4mUz087Kp8AKwvWFxoxOJTBQJ4IgIlv6YrWHq1efRFioKFI_0kiilvkyUlPNhuEKcy-tbQQBV2Vty9J2Z6TtfNRxJryzHk5f22DDA83yIugBMj58l6cjjp6weyLYOk6vssXav50EnifO_KQSUUsVQ==]
Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals, PMC / NIH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtx5MUs3QuvRn9NGNWuAxrACF-WLe-zfhfxxXIchWx8EoyEpX4M3muarKv_S0I1Rr8WbmQjEUZGZkH6zt88oC3TTA0mRMR4e0ZRxHDICtvmnPGQu_pf5khGypqBrSx6PJ3XtD57h7zRwEklqBG]
Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7 (R1), ICH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG0VdP7fS25oMmK1_8fiCzkGntKJw1ULQjXcAuPTtCzbb18HLyb_cXqKJEGeMhzrL1-g7FxZ5DA8b5hARA1hmWfmSh4oGupOyw_wJqu8-aSsPYg2E4xzLgZ1WZ7xjIfVShRNuU-TEM3L1kQp9xVZaDH2lZUjz4VNeH2WTk=]
Impurity guidelines in drug development under ICH Q3, AMSbiopharma,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGjMrNii-NU6DZVl2OqippF-_Sadzzu3IIwB8uUNX81UCmPJMiNL0026GiLbgUsy_o3jCAebYYAAqqqJsZp2cfQ5Sv2g6c5HLF8pHLn6ERYL1a4oUYYOEfgWG4jiK5GLn68VcjhO9aQiaZsxz52OPE=]
Simplified approach for structural elucidation and quantitation for pharmaceutical API and related impurities, Shimadzu,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEo2-zMHZwtxl45wxSKSQR2kY__wfTYjFCnaCY7z1FK38WjJ2PNZ2Uj7P0hXYX_F4U76ue8jc4N7EAzmjS6qTai8w8SWlghvBbPVqIF1BickIpxQBSXwHvIme2Xl-2d67goh3O14usNP0W7BvYTxYO_hkw30UB_BhQK-duOxUEzOdnTUVW1oLbsS4skXIsLdrQUlbCzznNawk9dMm0NDss_Og==]
Use of NMR in Impurity Profiling for Pharmaceutical Products, Veeprho,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEeOVHSzxfmmrBxQptkKsg4T8a6TXW0rPmaeHyQf6RL0AoTzX1gels_dv6BM7j5KaN_YZSrg5WHnSxN3OydAmxC-svV8nqYj3vhhfPjr24Q52EIOfpdfnZ-4jC4XR6OTVsePrnBj1u2QhpQKiF5d_iug4qS1ZxVGsgydi7jBTWfBsWuBSJLsG1SxnVdfA==]
assessment and control of dna reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk m7(r2), ICH,[https://vertexaisearch.cloud.google.
Pharmaceutical impurities and degradation products: uses and applications of NMR techniques, PubMed / NIH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEw09vVi8xumVNrUyhqJ4nI2OyPLBWwfgZVZ_FYlxXmHrp5YRlA0HESTZOO5QEJJGhf1Ast4z4ARELjYb5A0DICIjLdYUJ1uEn7eL4-VEAJI7JyADfibbS0otIIt1WGu5CdN0sX]
Liquid Chromatography-High Resolution Mass Spectrometry for Peptide Drug Quality Control, PMC / NIH,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGFALNtntAcMDCBSMy8ou0A7noPwcyaeDhhYEbVKYmUy0lKlX9iuwuoahBprO-Ygyab0GNSFsR69eoayWv0_nb9geKExxXffydto5XDIfGQ4xdORuEzeAUGpHdWK1Jwy-Gc3GDi-LpdvWYuYo=]
Analyzing Small RNA-based Therapeutics and Their Process Impurities Using Fast and Sensitive LC–HRMS, LCGC International,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2dKoRZbFLKAHjZFYmUaKvLCqOUzHkrB5Ilj4Kekig6jEd4daHFrLe-7fTNipKiPKPD7sjNMxnBfpTOEMLlDsM1n_3BHSKp8FtUJ-a42dnuGxqULEYvl0fe2REQCnKOM9iE27_GIsnhlWyAY2vwmyumMMUJsCfbFM82GGjYPjocmGH-4p14d9PByam4PhcrfxYGRXxdStzPHXuQgwwkMTkP7k0avA8zrns1uJY8kOGdJeYgCCjM-LnFkEdclf88o-Ykan4g0y8JYbA]
ICH M7: A Guide to Mutagenic Impurity Assessment Software, IntuitionLabs,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFd9zz3dCbTcGl0eDjpDpuagcMz3Jgcr9ffLYNjaN66PpiGcR4VJT4n8u_bqSUArybKa3IdosY6xfAqg15k0mK4SATlZP-P1i4e-ZdCy8m4xa5WLcDrSHYQ2Lg9zGgHVCZ0N9i2Ciym58-z8VwNy0iqE95UzSVYm7GeqJdy7-_8fEo=]
Impurity Analysis and Profiling Services, Emery Pharma,[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEI7Rtb5k2_B4BGqpXcrvCDXJb00tNox40C3b_2h3r4BOIN8NWR_eFcpEsNMD3Idsg8N_PcO9ZjQ4gU_KeNth9vIckEx7vdUQ2y78Z3K0ESSCrJdZg8a8c2Mi4oFb5olxDeafwaW3dF2Gyu25p9jKEEREY2x3iL_wrX7rr4iXtPJFHSuQu1bA5R5JZ0eDgX2S0twBzrxmlGrtV5]
Benzazepine Synthesis Support Center: Cyclization Troubleshooting & Optimization
Welcome to the Technical Support Center for benzazepine synthesis. The intramolecular cyclization step—whether forming 1-, 2-, or 3-benzazepines—is notoriously challenging due to competing intermolecular side reactions,...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for benzazepine synthesis. The intramolecular cyclization step—whether forming 1-, 2-, or 3-benzazepines—is notoriously challenging due to competing intermolecular side reactions, catalyst deactivation, and rigid conformational energy barriers.
This guide is designed for drug development professionals and synthetic chemists. It synthesizes field-proven methodologies, mechanistic causality, and validated protocols to help you troubleshoot and optimize your cyclization workflows.
Mechanistic Workflow & Pathway Selection
Selecting the correct cyclization strategy is the most critical variable in benzazepine synthesis. The decision matrix below outlines the logical relationship between substrate architecture, protecting group strategy, and the optimal catalytic pathway.
Logical decision matrix for selecting the optimal benzazepine cyclization pathway.
Troubleshooting & FAQs
Q: Why does my Lewis acid-catalyzed Friedel-Crafts cyclization stall at low conversion?A: This is a classic case of catalyst poisoning. Powerful Lewis acids, such as Rhenium(VII) oxide (
), are highly susceptible to quenching by basic amines. If your acyclic precursor contains a free secondary or tertiary amine, it will irreversibly coordinate to the metal center, halting the catalytic cycle.
Causality & Solution: You must attenuate the Lewis basicity of the nitrogen atom. Protecting the amine with a strongly electron-withdrawing tosyl (Ts) group prevents catalyst coordination. Recent optimizations demonstrate that with Ts-protected substrates, just 0.5 mol %
in hexafluoroisopropanol (HFIP) at 50 °C can drive the cyclization to a 96% yield[1]. HFIP is critical here; its strong hydrogen-bond donating capacity stabilizes the transition state, while its low nucleophilicity prevents solvent-adduct formation.
Q: In Pd-catalyzed intramolecular Heck reactions, I am observing a mixture of 6-membered and 7-membered rings. How do I control regioselectivity?A: The formation of the 7-membered benzazepine core via a Heck pathway requires a favored 7-endo-trig or 7-exo-trig migratory insertion. However, the 6-exo-trig pathway is kinetically competitive and often leads to isoquinoline derivatives.
Causality & Solution: Regioselectivity in cyclic carbopalladation is dictated by the conformational flexibility of the tether and the steric bulk of the palladium coordination sphere. To favor the 7-membered ring, utilize a reductive cyclocarbopalladation strategy. Employing
as the catalyst with sodium formate as a hydride donor effectively traps the alkyl-palladium intermediate before
-hydride elimination or palladium migration can occur, locking in the benzazepine framework[2].
Q: I am attempting a transition-metal-free cyclization using alkynes. What is the most robust method to avoid complex multi-step precursor synthesis?A: Traditional benzo[
]azepine syntheses require harsh ring-closing conditions. A highly efficient, metal-free alternative is the iodine-mediated [6 + 1] annulation.
Causality & Solution: By reacting alkynes with a protonated aminating reagent (
), you can achieve direct cyclization. The addition of 1.0 equivalent of
in HFIP solvent promotes the electrophilic activation of the alkyne, facilitating nitrogen insertion and subsequent ring expansion to yield the benzo[
]azepine in up to 75% yield[3].
Q: How do I overcome poor yields in Ritter-type benzazepine syntheses?A: Ritter-type cyclizations are highly concentration-dependent.
Causality & Solution: Intermolecular oligomerization competes heavily with intramolecular ring closure. Optimization studies utilizing
and
-TsOH demonstrate that tuning the reaction concentration to exactly 0.3 M in 1,2-dichloroethane (DCE) maximizes the intramolecular collision frequency, boosting yields from sub-40% to 91%[4].
Standardized Experimental Protocols
To ensure reproducibility, the following protocols are designed as self-validating systems , incorporating built-in analytical checks to confirm reaction trajectory before proceeding to the next step.
Ideal for electron-rich arenes tethered to allylic/benzylic alcohols.
Substrate Preparation & Validation: Ensure the acyclic amino-alkene precursor is fully protected with a Tosyl (Ts) group.
Self-Validation: Run a ninhydrin stain on the TLC plate. A negative result (no color change) confirms the absence of free basic amines that would poison the Re catalyst.
Reaction Assembly: In an oven-dried vial under an inert atmosphere, dissolve the Ts-protected precursor in hexafluoroisopropanol (HFIP) to a concentration of 0.1 M. Add 0.5 mol %
.
Cyclization: Seal the vial and heat to 50 °C.
Self-Validation: Monitor via LC-MS. The reaction is typically complete within 4–12 hours. The exact mass of the starting material should disappear, replaced by the
peak of the cyclized product.
Workup: Quench the reaction with saturated aqueous
to neutralize trace acids. Extract with ethyl acetate (3x), dry over anhydrous
, and concentrate in vacuo.
Protocol B: Cobalt-Catalyzed C(sp²)–H Annulation with Calcium Carbide[5]
Ideal for synthesizing 3-benzazepines from
-amidoacrylates.
Mechanistic workflow of cobalt-catalyzed C(sp2)-H annulation using calcium carbide.
Reagent Loading: In a heavy-walled pressure tube, combine the
-amidoacrylate substrate (1.0 equiv),
catalyst (10 mol %),
(2.0 equiv), and solid calcium carbide (
, as the acetylene source).
Additive Injection: Add 2-MeTHF as the solvent and inject isobutyric anhydride.
Mechanistic Note: The anhydride is critical for the in situ generation of the active Co(III) catalytic species required for picolinamide-directed C–H activation.
Cyclization: Seal the tube securely and heat to 100 °C for 24 hours.
Self-Validation: The in situ generation of acetylene gas from
will create mild internal pressure. A slight hiss upon careful venting confirms the active generation of the alkyne coupling partner.
Isolation: Cool to room temperature, vent carefully in a fume hood, filter through a short pad of Celite to remove cobalt salts, and purify via flash chromatography.
Quantitative Optimization Data
The following table summarizes optimal parameters across various state-of-the-art benzazepine cyclization methodologies to aid in your experimental design.
Cyclization Method
Catalyst / Reagent
Solvent
Temp
Key Additive / Condition
Optimal Yield
Dehydrative Friedel-Crafts
0.5 mol %
HFIP
50 °C
Tosyl-protected amine
96%
C(sp²)–H Annulation
10 mol %
2-MeTHF
100 °C
, Isobutyric anhydride
97%
Ritter-Type Reaction
5 mol %
DCE
150 °C
5.0 equiv
-TsOH, 0.3 M conc.
91%
[6 + 1] Annulation
1.0 equiv
HFIP
25 °C
(N-source)
75%
Photoredox Cascade
N-aminopyridinium salt
MeCN
25 °C
Visible light irradiation (30 min)
>60%
References
Synthesis of Medium-Sized Heterocycles by Transition-Metal-Catalyzed Intramolecular Cyclization. MDPI. 2
Route to Functionalized Tetrahydrobenzo[d]azepines via Re2O7-Mediated Intramolecular Friedel–Crafts Reaction. ACS Publications. 1
Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. NIH / PMC. 4
I2-Mediated[6 + 1] Annulation of Alkynes with MsONH3OTf: Direct Synthesis of Benzo[b]azepines. ACS Publications. 3
Synthesis of 3-Benzazepines via Cobalt-Catalyzed C–H Bond Functionalization with CaC2 as the Acetylene Source. ACS Publications. 5
Analytical methods for determining enantiomeric excess of chiral benzazepines
Welcome to the Technical Support Center for the chiral analysis of benzazepine derivatives. Benzazepines (e.g., lorcaserin, fenoldopam, trepipam) are a critical class of pharmacological scaffolds.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the chiral analysis of benzazepine derivatives. Benzazepines (e.g., lorcaserin, fenoldopam, trepipam) are a critical class of pharmacological scaffolds. Because their therapeutic efficacy and target binding (such as to 5-HT2C or D1 receptors) are highly stereospecific, accurately determining their enantiomeric excess (ee) is a strict regulatory and scientific requirement[1].
This guide provides researchers and drug development professionals with self-validating protocols, mechanistic troubleshooting workflows, and field-proven insights for High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) methodologies.
Mechanistic Context: The Challenge of the Azepine Ring
The defining structural feature of a benzazepine is its seven-membered azepine ring, which contains a secondary or tertiary basic nitrogen (typical pKa ~8–10). During chromatographic separation, this basic nitrogen acts as a strong hydrogen-bond donor/acceptor and a cation.
When utilizing silica-based Chiral Stationary Phases (CSPs), the basic nitrogen interacts aggressively with ionized, residual acidic silanol groups on the silica matrix[2]. This creates a mixed-mode retention mechanism (chiral recognition + cation exchange), which is the primary root cause of severe peak tailing, irreversible adsorption, and loss of enantiomeric resolution[3]. Successful method development requires strategically manipulating the mobile phase to suppress these secondary interactions.
Standardized Analytical Protocols
Protocol A: Chiral HPLC Method Development for Basic Benzazepines
This protocol utilizes Normal Phase (NP) HPLC to separate benzazepine enantiomers on polysaccharide-based CSPs.
CSP Selection: Select an immobilized polysaccharide-based column (e.g., Chiralpak IA, IB, or IC). Immobilized columns are preferred over coated columns because they tolerate a wider range of organic solvents without degrading the chiral selector[4].
Mobile Phase Preparation (The Critical Step):
Prepare a baseline mixture of Hexane and Isopropanol (e.g., 80:20 v/v).
Causality Check: You must add a basic modifier (0.1% Diethylamine (DEA) or Ethanolamine) to the mobile phase. The DEA competitively binds to the active silanol sites on the stationary phase, masking them from the benzazepine analyte and ensuring symmetrical peak elution[3].
Sample Preparation: Dissolve your racemic standard or sample directly in the starting mobile phase. Dissolving the sample in a stronger solvent (like pure methanol or DMSO) will cause solvent mismatch, leading to peak fronting or sample precipitation at the column inlet.
Thermodynamic Optimization: Set the column oven to 25°C. Lower temperatures generally enhance chiral selectivity (
α
) because enantiomeric differentiation is primarily an enthalpy-driven process relying on subtle transient bonding forces[3].
Validation & Calculation: Integrate the baseline-resolved peaks. Calculate the enantiomeric excess using the formula:
ee(%)=AreaR+AreaS∣AreaR−AreaS∣×100
Protocol B: High-Throughput Chiral SFC
Supercritical Fluid Chromatography (SFC) offers faster run times and higher efficiency than HPLC.
System Setup: Ensure the Backpressure Regulator (BPR) is stable at 120–150 bar to maintain CO₂ in its supercritical state. Set the column temperature to 35°C.
Co-solvent & Additive Matrix: Supercritical CO₂ forms trace carbonic acid, creating a mildly acidic environment that protonates basic benzazepines, causing them to stick to the column. To counteract this, use Methanol (10–40%) as a co-solvent and add 0.1% to 0.5% Isopropylamine (IPA) or DEA. The basic additive is mandatory to neutralize the acidic environment and elute the compound[5].
Equilibration: Flush the column with the CO₂/modifier stream for at least 20 column volumes before the first injection to ensure the basic additive fully coats the stationary phase.
Quantitative Data Summary
The following table summarizes the operational parameters and expected outcomes for various analytical modalities used in benzazepine ee determination.
Analytical Modality
Preferred CSP / Reagent
Typical Mobile Phase / Solvent
Required Additive
Avg. Analysis Time
Expected Resolution (
Rs
)
Normal Phase HPLC
Chiralpak IC / Chiralcel OD-H
Hexane / Isopropanol
0.1% DEA or TEA
15 - 30 min
Good (>1.5)
Reversed Phase HPLC
Chiralpak HSA / AGP
Aqueous Buffer / Acetonitrile
pH control (pH 7-8)
20 - 40 min
Moderate (~1.2 - 1.5)
Chiral SFC
Chiralpak IA / IB
Supercritical CO₂ / Methanol
0.1% - 0.5% Isopropylamine
3 - 10 min
Excellent (>2.0)
NMR (1H or 19F)
Chiral Derivatizing Agent (CDA)
CDCl₃ or DMSO-d₆
None (Covalent derivatization)
5 - 15 min
N/A (Direct Integration)
Visual Workflows
Workflow for chiral method development and ee determination of benzazepines.
Step-by-step troubleshooting workflow for resolving peak tailing in chiral chromatography.
Q1: My benzazepine enantiomers are co-eluting (
Rs
< 1.0). How do I improve resolution without buying a new column?A1: Resolution is a function of efficiency, selectivity, and retention. First, decrease the column temperature in 5°C increments. Lowering the temperature often increases the selectivity factor (
α
) because chiral recognition is an enthalpy-driven process[3]. If temperature adjustment fails, decrease the ratio of your strong solvent (e.g., drop isopropanol from 20% to 10% in normal phase) to increase the retention factor (
k′
), allowing the analyte more time to interact with the chiral selector.
Q2: I am observing severe peak tailing (Asymmetry > 2.0) for the late-eluting enantiomer. What is the root cause?A2: Peak tailing for basic compounds like benzazepines is almost always caused by secondary interactions with ionized residual silanol groups on the silica support[2]. Ensure you are using a basic modifier (0.1% DEA or TEA) in your mobile phase. If you are already using an additive, your column frit may be partially blocked, or the column may be suffering from a loss of endcapping[2]. Flush the column with a strong solvent (if immobilized) or replace the guard column.
Q3: Can I use NMR instead of chromatography to determine the ee of my benzazepine?A3: Yes. If the benzazepine contains a secondary amine (e.g., 2,3,4,5-tetrahydro-1H-3-benzazepine), it can be derivatized with a Chiral Derivatizing Agent (CDA) like Mosher's acid chloride (MTPA-Cl) or an enantiomeric 1-phenylethylamine (
α
-PEA) derivative[6]. This converts the enantiomers into diastereomers, which will exhibit distinct chemical shifts in ¹H or ¹⁹F NMR, allowing for direct integration to calculate the enantiomeric excess.
Q4: The retention times of my enantiomers are shifting from run to run in SFC. Why?A4: Retention time drift in SFC is typically caused by inadequate equilibration of the additive or pressure/density fluctuations. Basic additives like DEA take time to fully coat the active sites of the CSP. Ensure you equilibrate the column with the modifier + additive stream for at least 20–30 column volumes before the first injection. Additionally, verify that your backpressure regulator (BPR) is stable, as CO₂ density (and thus eluent strength) is highly pressure-dependent.
Q5: My HPLC system pressure suddenly spiked, and peak shape degraded. What happened?A5: This indicates a physical blockage, often at the inlet frit[4]. If you injected a sample dissolved in a solvent stronger than the mobile phase (e.g., pure DMSO injected into a hexane-rich mobile phase), the benzazepine or matrix components likely precipitated upon mixing[4]. Always dissolve your sample in the starting mobile phase. You can attempt to reverse-flush the column (only if the manufacturer's protocol permits) to dislodge the particulate matter.
References
PubMed (NIH) - Absolute stereochemistry and dopaminergic activity of enantiomers of 2,3,4,5-tetrahydro-7,8-dihydroxy-1-phenyl-1H-3-benzazepine. Available at:[Link]
Waters Corporation - Troubleshooting Peak Shape Problems in HPLC. Available at: [Link]
MDPI - New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (
α
-PEA): Privileged Chiral Inducer and Auxiliary. Available at:[Link]
ResearchGate - High-performance liquid chromatographic and subcritical fluid chromatographic separation of basic compounds on polysaccharide-based chiral stationary phases. Available at:[Link]
Phenomenex - HPLC Troubleshooting Mini Guide - Peak Issues. Available at:[Link]
In Vitro and In Vivo Evaluation of Novel Benzazepine-Based Compounds: A Preclinical Comparison Guide
Executive Summary The 1-phenylbenzazepine scaffold is a privileged structural motif in central nervous system (CNS) drug discovery, primarily recognized for its profound affinity and selectivity toward D1-like dopamine r...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 1-phenylbenzazepine scaffold is a privileged structural motif in central nervous system (CNS) drug discovery, primarily recognized for its profound affinity and selectivity toward D1-like dopamine receptors (D1R and D5R)[1]. While legacy compounds such as SCH-23390 and fenoldopam have served as foundational pharmacological tools and niche clinical therapeutics, their utility is often bottlenecked by poor pharmacokinetic (PK) profiles, including rapid metabolism and negligible oral bioavailability[2].
This guide provides an objective, data-driven comparison between classical benzazepine standards and novel, conformationally restricted derivatives (e.g., fluoreno-azepines and N-alkylamino analogs). Designed for drug development professionals, it outlines the critical in vitro and in vivo evaluation methodologies required to validate target engagement, functional efficacy, and pharmacokinetic viability.
Pharmacological Landscape & Mechanistic Overview
Dopamine D1-like receptors are G-protein coupled receptors (GPCRs) that primarily couple to the stimulatory G-protein (
Gαs
). Activation of the D1R by an agonist stimulates adenylyl cyclase (AC), leading to the accumulation of intracellular cyclic AMP (cAMP) and the subsequent activation of Protein Kinase A (PKA). Benzazepine derivatives can act as full agonists, partial agonists, or antagonists within this cascade[1].
Dopamine D1 receptor signaling pathway modulated by benzazepine-based ligands.
Comparative Performance: Clinical Standards vs. Novel Derivatives
The discovery of highly selective ligands for dopamine receptor sub-types has proven challenging due to close transmembrane structural homology[1]. To overcome the limitations of legacy compounds, researchers have developed novel derivatives through structural rigidification (forcing coplanarity of aryl rings) and N-alkylation[1][3].
Table 1: Pharmacological and Pharmacokinetic Comparison
Compound Class / Name
Pharmacological Profile
D1R
Ki
(nM)
D5R
Ki
(nM)
Pharmacokinetic Limitations & Structural Notes
SCH-23390
D1-like Antagonist
~1.2
~2.0
Poor oral bioavailability; rapid metabolism. The standard reference tool[2].
Ecopipam (SCH 39166)
D1-like Antagonist
1.2
2.0
Conformationally restricted analog. 0.6% oral bioavailability due to extensive N-dealkylation and O-glucuronidation[2].
Fenoldopam
D1-like Partial Agonist
~10.0
ND
FDA-approved for hypertensive crisis. IV administration only; short duration of action[2].
Novel Fluoreno-azepines
D1-like Ligand
< 10.0
Moderate
Rigidification via C9 and C2' forces coplanarity. Single-digit nanomolar affinity with improved theoretical metabolic stability[1].
N-alkylamino Analogs (C6)
D1-like Antagonist
49.3
> 1000
Optimal 6-carbon chain identifies a novel binding domain. Potential template for peripherally active antagonists[3].
In Vitro Evaluation Methodologies
To establish a robust structure-activity relationship (SAR), in vitro evaluation must decouple binding affinity from functional efficacy.
Objective: Determine the inhibition constant (
Ki
) of novel benzazepines at the D1R.
Causality & Validation: Binding affinity does not guarantee functional activity, but it is the prerequisite for target engagement. By using a specific radioligand (
[3H]
SCH-23390) and a non-specific binding control (e.g., 10 µM (+)-butaclamol), the protocol creates a self-validating system. Any radioactivity measured in the presence of the control is mathematically subtracted as background noise, ensuring the resulting
IC50
(and calculated
Ki
via the Cheng-Prusoff equation) strictly reflects D1R-specific binding events.
Step-by-Step Methodology:
Membrane Preparation: Harvest HEK293 cells stably expressing human D1R. Homogenize in ice-cold Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 × g for 20 minutes. Resuspend the pellet in assay buffer.
Incubation: In a 96-well plate, combine 50 µL of
[3H]
SCH-23390 (final concentration ~0.5 nM), 50 µL of the novel benzazepine compound (serial dilutions from
10−11
to
10−4
M), and 100 µL of membrane suspension.
Equilibration: Incubate the microplates at 25°C for 60 minutes to reach binding equilibrium.
Filtration & Detection: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash three times with ice-cold buffer.
Quantification: Add scintillation cocktail to the filters and measure retained radioactivity using a liquid scintillation counter.
Objective: Classify the novel benzazepine as an agonist, partial agonist, or antagonist.
Causality & Validation: Because the D1R is
Gαs
-coupled, receptor activation directly causes cAMP synthesis[1]. Measuring cAMP levels in the presence of a phosphodiesterase inhibitor (e.g., IBMX) prevents cAMP degradation, ensuring that the measured signal is a direct, unadulterated consequence of receptor activation (agonist) or blockade of dopamine-induced activation (antagonist).
Step-by-Step Methodology:
Cell Seeding: Seed D1R-expressing cells in 384-well white plates and culture overnight.
Compound Treatment: Pre-incubate cells with 0.5 mM IBMX for 15 minutes. For agonist screening, add the novel benzazepine. For antagonist screening, pre-incubate with the novel benzazepine for 15 minutes, followed by the addition of an
EC80
concentration of dopamine.
Lysis & Detection: After 30 minutes of stimulation, lyse the cells and add a FRET-based or luminescence-based cAMP detection reagent (e.g., cAMP-Glo).
Data Analysis: Plot luminescence/fluorescence signals against compound concentration to derive
EC50
(agonism) or
IC50
(antagonism).
In Vivo Evaluation Methodologies
In vitro potency frequently fails to translate in vivo due to blood-brain barrier (BBB) impermeability, plasma protein binding, or rapid hepatic clearance. Positron Emission Tomography (PET) serves as the definitive bridge between in vitro affinity and in vivo efficacy[4].
Step-by-step experimental workflow for evaluating novel benzazepine derivatives.
Protocol 3: PET Imaging for In Vivo Receptor Occupancy
Objective: Quantify the real-time target engagement of the novel benzazepine in the living brain.
Causality & Validation: Administering a well-characterized radiotracer (e.g.,
[11C]
SCH-23390) alongside varying doses of the novel, non-radiolabeled benzazepine allows for competitive displacement mapping[4]. If the novel compound successfully crosses the BBB and binds to the D1R, it will competitively exclude the radiotracer. This provides a direct, quantifiable metric of receptor occupancy (RO%), which is causally linked to the required dosing for subsequent behavioral assays.
Step-by-Step Methodology:
Animal Preparation: Anesthetize adult male Wistar rats and cannulate the tail vein for intravenous (IV) access. Place the animal in the PET scanner.
Baseline Scan: Inject
[11C]
SCH-23390 (bolus) and acquire a dynamic PET scan for 60 minutes to establish baseline
Bmax/Kd
(Binding Potential, BP) in the striatum.
Blocking Study: Administer the novel benzazepine derivative via IV or oral gavage at varying doses (e.g., 0.1, 1.0, 10 mg/kg). Wait for the compound's estimated
Tmax
.
Displacement Scan: Re-inject the radiotracer and acquire a second 60-minute dynamic PET scan.
Kinetic Modeling: Use the cerebellum as a reference region (devoid of D1R) to calculate the non-displaceable binding potential (
BPND
). Calculate Receptor Occupancy using the formula:
RO(%)=(1−BPND_baselineBPND_blocked)×100
.
Conclusion
The evolution of benzazepine-based compounds from SCH-23390 to novel rigidified and N-alkylated derivatives represents a continuous effort to optimize D1-like receptor selectivity and pharmacokinetic viability. By utilizing a self-validating matrix of in vitro binding assays, functional cAMP readouts, and in vivo PET imaging, researchers can systematically de-risk novel compounds before advancing them into complex behavioral models (e.g., cocaine-primed reinstatement).
References
Synthetic and Biological Studies on Benzazepine Derivatives as Dopamine Receptor Ligands. CUNY Academic Works. Available at: [Link]
Natural Product-Inspired Dopamine Receptor Ligands. PubMed Central (PMC). Available at: [Link]
In Vivo Receptor Visualization and Evaluation of Receptor Occupancy with Positron Emission Tomography. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Comparative Efficacy of Benzazepine Derivatives: A Technical Guide to V2 Receptor Antagonism vs. Conventional Therapeutics
As drug development pivots toward highly selective receptor modulation, the benzazepine structural scaffold has emerged as a critical pharmacophore. By conferring unique conformational rigidity, benzazepine derivatives a...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development pivots toward highly selective receptor modulation, the benzazepine structural scaffold has emerged as a critical pharmacophore. By conferring unique conformational rigidity, benzazepine derivatives achieve exceptional binding affinities at G-protein coupled receptors (GPCRs).
This guide provides an objective, data-driven comparison between Tolvaptan (a benzazepine-derived selective vasopressin V2 receptor antagonist) and existing therapeutic alternatives, specifically Furosemide (a conventional loop diuretic) and Conivaptan (a non-benzazepine, mixed V1a/V2 antagonist). Designed for researchers and application scientists, this document synthesizes mechanistic pathways, clinical efficacy data, and the self-validating experimental protocols required to benchmark these agents.
Mechanistic Divergence: Aquaresis vs. Diuresis
To understand the clinical superiority of benzazepine-derived vaptans in treating euvolemic and hypervolemic hyponatremia, we must first isolate their mechanism of action at the cellular level.
Conventional loop diuretics like Furosemide inhibit the Na-K-2Cl (NKCC2) symporter in the thick ascending limb of the loop of Henle. While effective for volume offloading, this mechanism inherently forces the excretion of electrolytes alongside water, often exacerbating hyponatremia and triggering tubuloglomerular feedback that can worsen renal function[1].
Conversely, the benzazepine moiety in Tolvaptan allows it to competitively bind the arginine vasopressin (AVP) V2 receptor on the basolateral membrane of the collecting duct with >29-fold higher affinity than the V1a receptor. By blocking AVP binding, Tolvaptan inhibits the Gs-protein coupled activation of adenylate cyclase. The resulting drop in intracellular cyclic AMP (cAMP) prevents Protein Kinase A (PKA) from phosphorylating Aquaporin-2 (AQP2) channels, halting their translocation to the apical membrane. This induces aquaresis —the excretion of electrolyte-free water—which actively corrects serum sodium deficits without depleting essential ions[2].
Fig 1: Mechanistic divergence between benzazepine V2 antagonism and loop diuretic signaling.
Comparative Efficacy & Safety Data
Recent meta-analyses of randomized controlled trials highlight the distinct clinical profile of benzazepine derivatives compared to standard care. Tolvaptan demonstrates superior efficacy in increasing 24-hour urine output (WMD = 987.64 mL) and correcting serum sodium (WMD = 3.99 mEq/L)[2]. Crucially, because it operates downstream of the macula densa, it avoids triggering the renal feedback loops that typically degrade glomerular filtration rates, resulting in a significantly lower incidence of worsening renal function (OR 0.41) compared to conventional diuretics[1].
To ensure scientific integrity and reproducibility during preclinical drug development, the following self-validating protocols are established to benchmark novel benzazepine derivatives against existing agents.
Protocol A: In Vitro TR-FRET cAMP Accumulation Assay
Purpose: To quantify the V2 receptor antagonism and calculate the IC50 of the benzazepine derivative.
Causality & Logic: We utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. To ensure the assay strictly measures the inhibition of cAMP synthesis (receptor antagonism) rather than cAMP degradation, the phosphodiesterase inhibitor IBMX must be added to the buffer.
Cell Preparation: Plate HEK-293 cells stably expressing the human V2 receptor (hV2R) in a 384-well microplate at a density of 5,000 cells/well.
Buffer Optimization: Wash cells and resuspend in stimulation buffer containing 0.5 mM IBMX (3-isobutyl-1-methylxanthine) to halt endogenous cAMP degradation.
Compound Incubation:
Control: Add AVP (EC80 concentration) to establish the maximum cAMP baseline.
Test: Co-incubate cells with AVP (EC80) and serial dilutions of the benzazepine derivative (e.g., Tolvaptan) or Furosemide (Negative Control) for 30 minutes at 37°C.
Detection: Add TR-FRET lysis buffer containing the Europium-labeled cAMP antibody and d2-labeled cAMP tracer. Incubate for 1 hour at room temperature.
Validation & Readout: Read the microplate on a TR-FRET compatible reader (Excitation: 337 nm; Emission: 620 nm and 665 nm). Calculate the 665/620 ratio. A valid assay must show a dose-dependent decrease in the FRET signal for the benzazepine derivative, while Furosemide should yield a flat line (confirming divergent mechanisms).
Protocol B: In Vivo Aquaresis and Electrolyte Sparing Model
Purpose: To confirm that the in vitro mechanism translates to physiological aquaresis without the electrolyte wasting seen in conventional diuretics.
Causality & Logic: Using metabolic cages is mandatory here. It physically separates urine from feces, preventing cross-contamination that would artificially skew urine osmolality and sodium excretion readings.
Subject Preparation: Acclimate adult male Sprague-Dawley rats in individual metabolic cages for 48 hours. Provide ad libitum access to water and standard chow.
Baseline Establishment: Collect 24-hour baseline urine to measure baseline volume, osmolality, and Na+/K+ concentrations.
Dosing Regimen: Randomize animals into three cohorts (n=8/group):
Metabolic Monitoring: Collect urine at 2, 4, 8, and 24 hours post-dose.
Biochemical Analysis:
Measure urine volume (gravimetrically).
Measure urine osmolality via freezing point depression.
Quantify urinary Na+ using flame photometry.
Data Validation: A successful benzazepine profile will demonstrate a >200% increase in urine volume with a simultaneous drop in urine osmolality and no significant change in total Na+ excretion compared to vehicle. Furosemide must show increased volume with a massive spike in Na+ excretion.
Strategic Conclusions for Drug Development
The integration of the benzazepine scaffold into vasopressin antagonists represents a masterclass in rational drug design. By achieving high selectivity for the V2 receptor, agents like Tolvaptan provide a targeted aquaretic effect that fundamentally outperforms the blunt-force diuresis of traditional loop diuretics. For drug development professionals targeting hyponatremia, heart failure, or autosomal dominant polycystic kidney disease (ADPKD), the benzazepine moiety offers a validated structural starting point that minimizes the risk of worsening renal function while maximizing electrolyte-sparing water clearance.
References
Evaluating the safety and effectiveness of tolvaptan in patients with heart failure and renal impairment: a systematic review and meta-analysis. PubMed.
The Efficacy and Safety of Tolvaptan in Patients with Hyponatremia: A Meta-Analysis of Randomized Controlled Trials. PubMed.
Efficacy and safety of two different tolvaptan doses in the treatment of hyponatremia in the Emergency Department. PubMed.
A Comprehensive Guide to the Safe Disposal of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one
This document provides essential procedural guidance for the safe handling and proper disposal of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (CAS 113451-24-6). As a heterocyclic compound and a key intermediate i...
Author: BenchChem Technical Support Team. Date: March 2026
This document provides essential procedural guidance for the safe handling and proper disposal of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one (CAS 113451-24-6). As a heterocyclic compound and a key intermediate in pharmaceutical research, its management requires a stringent, safety-first approach to protect laboratory personnel, the environment, and ensure regulatory compliance. This guide is designed for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.
The core principle underpinning all chemical waste management is responsibility. The generator of the waste is ultimately responsible for its safe and compliant disposal from cradle to grave.[1] This guide provides a robust framework, but it must always be implemented in strict accordance with your institution's Environmental Health and Safety (EHS) protocols and all applicable local, state, and federal regulations.[2][3]
Core Directive: Treat as Hazardous Chemical Waste
The primary operational plan for the disposal of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one and its associated waste (e.g., contaminated consumables, rinsate) is to manage it as hazardous chemical waste.
Under no circumstances should this compound or its waste be:
Such actions can lead to environmental contamination and pose risks to public health.[6] The complex structures of pharmacologically active compounds often resist degradation in conventional water treatment systems.[7][8]
Hazard Characterization and Assessment
Proper disposal begins with understanding the potential hazards. While a specific, comprehensive Safety Data Sheet (SDS) for this exact stereoisomer may not always be readily available, its classification as a benzazepine derivative warrants a cautious approach. Based on data from structurally similar heterocyclic and amino-containing compounds, we can extrapolate the likely hazard profile.
Key Causality: The structure contains an amino group and a lactam within a heterocyclic system, features common in biologically active molecules. This structure suggests potential for skin and eye irritation, and possible toxicity if ingested or inhaled. Therefore, treating it with a high degree of caution is a scientifically sound and responsible choice.
Table 1: Assumed Hazard Profile for Disposal Planning
Property
Assumed Value / Classification
Rationale & Recommended Action
Physical State
Solid (Crystalline Powder)
Avoid generating dust during handling and weighing.[9]
Primary Hazards
Skin Irritant (Category 2), Serious Eye Irritant (Category 2A), May cause respiratory irritation (STOT SE 3)
Always wear appropriate PPE. Handle only in a well-ventilated area, preferably a chemical fume hood.[5]
Waste Classification
Hazardous Waste
Must be collected, stored, and disposed of through a licensed hazardous waste management service.[1][10]
Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the collection and temporary storage of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one waste pending final disposal.
Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure you are wearing appropriate PPE.
Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[11]
Body Protection: A lab coat and closed-toe shoes are mandatory.[5]
Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions within a waste container.
Establish a Dedicated Waste Container: Use a clearly labeled, leak-proof container for all waste associated with this compound.[10] High-density polyethylene (HDPE) containers are a suitable choice.
Solid Waste: Collect all contaminated solid materials, including unused or expired compound, contaminated filter paper, weighing boats, and disposable PPE (gloves, etc.), in this container. Avoid mixing with other waste streams unless explicitly permitted by your EHS department.
Liquid Waste (Rinsate): As detailed in Section 4, all solvent rinsate from decontaminating glassware or equipment must be collected as hazardous liquid waste in a separate, clearly labeled container.[10]
Container Labeling and Storage
Accurate labeling and proper storage are mandated by law and are essential for safety.
Labeling: The waste container must be clearly labeled with the words "Hazardous Waste " and the full chemical name: (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one .[10] Also, include the date when waste was first added (the accumulation start date).
Storage: Keep the waste container tightly closed when not in use.[5] Store it in a designated, well-ventilated, and secure satellite accumulation area, away from incompatible materials like strong oxidizing agents.[5][10]
Arranging for Final Disposal
The final step is the transfer of waste to a professional disposal service.
Contact EHS: When your waste container is full or has been in storage for the maximum time allowed by your institution (often 90-180 days), contact your EHS department.
Professional Disposal: EHS will arrange for the collection of the waste by a licensed and approved hazardous waste disposal company.[1][10] Incineration at a high-temperature facility is the preferred method for the complete destruction of such organic compounds.[10]
Decontamination and Spill Management
Decontamination is a critical step to ensure that no residual compound contaminates equipment or is improperly disposed of.
Equipment and Glassware Decontamination
This protocol ensures that reusable items are safe for subsequent use.
Initial Rinse: Rinse the contaminated glassware or equipment three times with a suitable organic solvent in which the compound is soluble (e.g., ethanol, methanol, or acetone). Crucially, collect this rinsate as hazardous liquid waste. [10]
Secondary Wash: After the solvent rinse, wash the equipment with soap and water.
Final Rinse: Perform a final rinse with deionized water.
Empty Container Disposal
The original container of the chemical must also be decontaminated before disposal.
Triple Rinse: Triple-rinse the empty container with a suitable solvent as described above.[10]
Collect Rinsate: Collect all rinsate as hazardous waste.[10]
Deface Label: Completely remove or deface the original product label.
Dispose: After thorough decontamination, the empty container can typically be disposed of as non-hazardous waste, but you must confirm this with your institutional guidelines.[10]
Spill Management
In the event of a spill, prompt and correct action is vital.
Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure adequate ventilation.[12]
Don PPE: Wear the appropriate PPE as described in section 3.1.
Contain and Absorb: For a solid spill, carefully sweep or vacuum the material into a hazardous waste container, avoiding dust generation.[9] For a solution, cover with an inert absorbent material (e.g., vermiculite, dry sand).
Collect Waste: Scoop the absorbent material into your designated hazardous waste container.[12]
Decontaminate Area: Decontaminate the spill surface using the triple-rinse method, collecting all materials as hazardous waste.
Disposal Workflow Diagram
The following diagram provides a visual representation of the decision-making process for the proper disposal of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one waste.
Caption: Decision workflow for the disposal of (S)-3-Amino-4,5-dihydro-1H-benzo[b]azepin-2(3H)-one.
References
Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remedi
Proper Disposal Procedures for 1H-1,5-Benzodiazepine: A Guide for Labor
Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remedi
Cleaning and Decontamination of Potent Compounds in the Pharmaceutical Industry.
Material Safety D
Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remedi
Sodium pyruv
Safety D
Decontamin
SAFETY D
Greener Approach towards the Synthesis of Nitrogen Based Heterocycles. IntechOpen.
Sodium Pyruvate (Pyruvic Acid Sodium Salt). Santa Cruz Biotechnology.
Treatment options of nitrogen heterocyclic compounds in industrial wastewater: From fundamental technologies to energy valorization applications and future process design str
Removal of pharmaceutically active compounds from synthetic and real aqueous mixtures and simultaneous disinfection by supported TiO2/UV-A, H2O2/UV-A, and TiO2/H2O2/UV-A processes. PubMed.
Safety D
SODIUM PYRUV
Optimizing decontamination protocols for pharmaceutical cleanrooms. News-Medical.Net.
Removal of Pharmaceutical Compounds: Overview of Treatment Methods.
Proper Disposal of Oxadin (Oxcarbazepine)
2,3,4,5-Tetrahydro-3-(trifluoroacetyl)
9-Amino-1,2,3,4-tetrahydro-benzo[e][13][14]diazepin-5-one. AK Scientific, Inc.
Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt.
A safety and chemical disposal guideline for Minilab users. UFZ.
